Lankanolide

• CAS: 66539-15-9

Core Science & Biosynthesis

The Lankanolide Biosynthesis Pathway in Streptomyces: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lankanolide, the aglycone of the macrolide antibiotic lankamycin, is a polyketide natural product synthesized by Streptomyces rochei. The biosynthesis of this complex molecule is orchestrated by a Type I polyketide synthase (PKS) system, encoded by a dedicated gene cluster. This technical guide provides an in-depth exploration of the lankanolide biosynthesis pathway, detailing the genetic organization, enzymatic steps, and regulatory networks. It also includes relevant experimental methodologies for researchers in the field.

Core Biosynthesis Pathway

The biosynthesis of lankanolide is initiated from a starter unit derived from L-isoleucine and involves sequential condensation of malonyl-CoA and methylmalonyl-CoA extender units by a modular Type I PKS. The entire lankamycin biosynthetic gene cluster (lkm), which includes the genes for lankanolide synthesis, is located on the giant linear plasmid pSLA2-L in Streptomyces rochei 7434AN4.[1][2] The lkm gene cluster spans from orf24 to orf53.

Lankanolide Polyketide Synthase (PKS)

While a definitive module-by-module breakdown of the ORFs within the lkm cluster is not fully detailed in the available literature, the general mechanism of Type I PKS systems allows for a predictive model of the lankanolide assembly line. The process begins with the loading of the L-isoleucine-derived starter unit onto the loading module. Subsequently, the growing polyketide chain is passed through a series of extension modules, each responsible for the addition and modification of an extender unit. Each extension module minimally contains a ketosynthase (KS), an acyltransferase (AT), and an acyl carrier protein (ACP) domain. Additional domains such as ketoreductase (KR), dehydratase (DH), and enoylreductase (ER) within each module determine the reduction state of the β-keto group after each condensation step. The final polyketide chain is released from the PKS, often by a thioesterase (TE) domain, and cyclizes to form the lankanolide macrolactone.

Diagram of the Proposed Lankanolide PKS Assembly Line

Caption: Proposed modular organization of the Lankanolide Polyketide Synthase.

Post-PKS Modifications

Following the synthesis of the polyketide chain and its cyclization to form the initial lankanolide core, several post-PKS modifications occur to yield the final lankamycin. Two key hydroxylation steps are catalyzed by cytochrome P450 monooxygenases, also encoded within the lkm cluster.[2]

• LkmF (orf26): This enzyme is responsible for the hydroxylation at the C-8 position of the lankanolide ring.[2]

• LkmK (orf37): This enzyme catalyzes the hydroxylation at the C-15 position.[2]

Gene knockout studies have shown that the disruption of lkmF leads to the production of 8-deoxylankamycin, while the disruption of lkmK results in the accumulation of 15-deoxylankamycin and 8,15-dideoxylankamycin.[2] This suggests a potential order of hydroxylation, with the C-15 hydroxylation by LkmK possibly preceding the C-8 hydroxylation by LkmF.[2]

Regulatory Network of Lankanolide Biosynthesis

The production of lankanolide, as part of lankamycin biosynthesis, is tightly regulated by a complex signaling cascade involving butenolide-type signaling molecules.

Butenolide Signaling Molecules: SRB1 and SRB2

The biosynthesis of lankamycin is induced by two endogenous signaling molecules, SRB1 (2-(1'-hydroxy-6'-oxo-8'-methylnonyl)-3-methyl-4-hydroxybut-2-en-1,4-olide) and SRB2 (2-(1'-hydroxy-6'-oxo-8'-methyldecyl)-3-methyl-4-hydroxybut-2-en-1,4-olide). These molecules belong to the γ-butenolide family and are effective at nanomolar concentrations.

The SRB-Mediated Regulatory Cascade

The regulatory pathway is controlled by a set of genes, many of which are also located on the pSLA2-L plasmid.

• SrrX: An AfsA homolog that is involved in the biosynthesis of the SRB signaling molecules.

• SrrA: A receptor protein that binds to the SRB molecules.

• SrrB: A pseudo-receptor protein that acts as a negative regulator of lankacidin and lankamycin production.

• SrrY and SrrZ: Two Streptomyces antibiotic regulatory proteins (SARP) that act as transcriptional activators.

The signaling cascade is initiated by the binding of SRB1/SRB2 to the receptor SrrA. This complex then likely derepresses the expression of the SARP gene srrY. SrrY, in turn, directly activates the transcription of the second SARP gene, srrZ. Finally, SrrZ is believed to activate the expression of the lkm biosynthetic genes, leading to the production of lankanolide and subsequently lankamycin. SrrB acts as a negative regulator in this pathway, likely by repressing the transcription of srrY.

Diagram of the SRB-Mediated Regulatory Cascade for Lankamycin Biosynthesis

Caption: Regulatory cascade for lankanolide biosynthesis in S. rochei.

Quantitative Data

Currently, there is a lack of publicly available, detailed quantitative data on the production titers of lankanolide or lankamycin, as well as the kinetic parameters of the biosynthetic enzymes. Research in this area would be highly valuable for metabolic engineering and process optimization efforts.

Experimental Protocols

The elucidation of the lankanolide biosynthesis pathway has relied on a combination of genetic and biochemical techniques. Below are generalized protocols for key experiments.

Gene Disruption via Homologous Recombination

This method is used to inactivate a specific gene in the lkm cluster to study its function.

1. Construction of a Gene Disruption Vector:

• Amplify the upstream and downstream flanking regions (typically 1-2 kb) of the target gene (e.g., lkmF) from S. rochei genomic DNA using PCR.
• Clone the two flanking regions into an E. coli - Streptomyces shuttle vector that cannot replicate in S. rochei (a "suicide" vector). The flanking regions should be cloned on either side of an antibiotic resistance cassette (e.g., apramycin resistance).
• Transform the resulting construct into a suitable E. coli strain for plasmid propagation and verification.

2. Conjugation into Streptomyces rochei:

• Introduce the confirmed disruption vector into a methylation-deficient E. coli strain (e.g., ET12567/pUZ8002).
• Grow the E. coli donor strain and the S. rochei recipient strain to mid-log phase.
• Mix the donor and recipient cells and plate them on a suitable conjugation medium (e.g., ISP4 agar).
• Incubate the plates to allow for conjugation.

3. Selection of Double-Crossover Mutants:

• Overlay the conjugation plates with an appropriate antibiotic to select for exconjugants that have integrated the vector into their genome (single-crossover event).
• Subculture the resistant colonies on a medium that selects for the loss of the vector backbone (if the vector carries a counter-selectable marker) or screen for colonies that are sensitive to the antibiotic resistance marker on the vector backbone but resistant to the marker from the disruption cassette. This enriches for double-crossover events where the target gene has been replaced by the resistance cassette.
• Confirm the gene disruption in the putative mutants by PCR analysis and Southern blotting.

Workflow for Gene Disruption in Streptomyces rochei

References

• 1. Analysis of the loading and hydroxylation steps in lankamycin biosynthesis in Streptomyces rochei - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Analysis of the Loading and Hydroxylation Steps in Lankamycin Biosynthesis in Streptomyces rochei - PMC [pmc.ncbi.nlm.nih.gov]

The Discovery, Isolation, and Characterization of Lankanolide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery, isolation, and characterization of Lankanolide, the aglycone of the macrolide antibiotic Lankamycin. This document details the historical context of its discovery, the biological source, and the methodologies for its production and purification. Furthermore, it elucidates the biosynthetic pathway and the mechanism of action of its parent compound, Lankamycin, at the molecular level.

Discovery and Producing Organism

Lankamycin and its aglycone, Lankanolide, were first reported in 1960 by Gäumann and Prelog. The compounds were isolated from the fermentation broth of the actinomycete Streptomyces rochei 7434AN4.[1] This discovery placed Lankamycin and Lankanolide within the growing family of macrolide antibiotics, a class of natural products that have had a profound impact on medicine.

Fermentation for Lankamycin Production

Experimental Protocol: Fermentation of Streptomyces rochei

1. Inoculum Preparation:

• A vegetative culture of Streptomyces rochei is initiated from a spore suspension or a mycelial fragment.

• The culture is grown in a seed medium (e.g., Tryptic Soy Broth) for 48-72 hours at 28-30°C with shaking (200-250 rpm) to generate sufficient biomass.

2. Production Fermentation:

• The production fermenter, containing a suitable production medium, is inoculated with the seed culture (typically 5-10% v/v). A representative production medium for Streptomyces includes:

  • Carbohydrate source: Glucose, Starch

  • Nitrogen source: Soybean meal, Yeast extract, Peptone

  • Trace elements: MgSO₄, FeSO₄, ZnSO₄

  • pH buffer: CaCO₃

• Fermentation is carried out for 7-10 days at 28-30°C.

• Aeration and agitation are critical parameters that need to be optimized to ensure high yields.

3. Monitoring:

• The fermentation is monitored for pH, dissolved oxygen, substrate consumption, and antibiotic production (e.g., by bioassay or HPLC analysis).

Isolation and Purification

Isolation of Lankamycin

Following fermentation, Lankamycin is extracted from the culture broth.

1. Broth Extraction:

• The fermentation broth is first filtered or centrifuged to separate the mycelium from the supernatant.

• The supernatant is then extracted with a water-immiscible organic solvent, such as ethyl acetate or chloroform, at a neutral or slightly alkaline pH.

• The organic extract, containing Lankamycin, is concentrated under reduced pressure.

2. Purification:

• The crude extract is subjected to chromatographic techniques for purification. This may involve:

  • Silica gel column chromatography.

  • Preparative High-Performance Liquid Chromatography (HPLC).

Hydrolysis of Lankamycin to Lankanolide

Lankanolide is obtained by the acidic hydrolysis of Lankamycin, which cleaves the glycosidic bonds to the neutral sugar (chalcose) and the amino sugar (arcanose).

1. Acid Hydrolysis:

• Purified Lankamycin is dissolved in a solution of a mineral acid (e.g., 0.1 N HCl or H₂SO₄) in a suitable solvent (e.g., methanol or ethanol).

• The reaction mixture is heated (e.g., at 60-80°C) for a defined period (e.g., 2-4 hours).

• The reaction is monitored by Thin Layer Chromatography (TLC) or HPLC until the Lankamycin is consumed.

2. Extraction and Purification of Lankanolide:

• The reaction mixture is neutralized and extracted with an organic solvent.

• The crude Lankanolide is then purified using chromatographic methods similar to those described for Lankamycin.

Physicochemical and Structural Data

The structure of Lankanolide was elucidated through classical chemical degradation studies and later confirmed by spectroscopic methods.

Property	Value
Molecular Formula	C₂₅H₄₆O₉
Molecular Weight	490.6 g/mol
IUPAC Name	(3R,4S,5S,6R,8R,10R,11R,12S,13R)-3,5,11-trihydroxy-4,6,8,10,12,13-hexamethyl-14-(1-hydroxyethyl)-1-oxacyclotetradecane-2,9-dione

Table 1: Physicochemical properties of Lankanolide.

Biosynthesis of Lankanolide

Lankanolide is a polyketide, synthesized by a Type I polyketide synthase (PKS). The biosynthesis involves the sequential condensation of acetate and propionate units. The biosynthetic gene cluster for Lankamycin is located on a 210-kb linear plasmid (pSLA2-L) in Streptomyces rochei.

Figure 1: Simplified biosynthetic pathway of Lankamycin, starting from the polyketide synthase assembly line to the formation of the Lankanolide core and subsequent modifications.

Mechanism of Action

Lankamycin, the parent compound of Lankanolide, exhibits its antibiotic activity by inhibiting protein synthesis in bacteria. It does so by binding to the 50S subunit of the bacterial ribosome. Specifically, Lankamycin binds to the nascent peptide exit tunnel. This binding site is in close proximity to the peptidyl transferase center (PTC), the site of peptide bond formation.

Lankamycin often acts synergistically with Lankacidin, another antibiotic produced by S. rochei. Lankacidin binds directly to the PTC. The simultaneous binding of Lankamycin and Lankacidin leads to a more potent inhibition of protein synthesis.

Figure 2: Diagram illustrating the synergistic mechanism of action of Lankamycin and Lankacidin on the bacterial 50S ribosomal subunit.

References

• 1. Modular approaches to lankacidin antibiotics - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Lankanolide: Production, Fermentation, and Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of lankanolide, a polyketide antibiotic with significant potential in drug development. The focus is on the core aspects of its production, including the microorganisms responsible for its synthesis, detailed fermentation protocols, and an in-depth look at the biosynthetic and regulatory pathways. This document is intended to serve as a valuable resource for researchers and professionals involved in natural product discovery, microbial fermentation, and antibiotic development.

Lankanolide-Producing Microorganisms

The primary microorganism known to produce lankanolide and its related compounds, lankacidin and lankamycin, is the Gram-positive bacterium Streptomyces rochei.[1] Strains of S. rochei have been isolated from various environmental sources and are recognized for their capacity to synthesize a diverse array of secondary metabolites with antimicrobial properties. Genetic and bioinformatic analyses have identified the biosynthetic gene cluster responsible for lankanolide production within the genome of S. rochei.

Fermentation for Lankanolide Production

The production of lankanolide is achieved through submerged fermentation of Streptomyces rochei. Optimization of fermentation parameters is critical to maximize the yield and purity of the final product.

Quantitative Data on Fermentation Parameters

The following table summarizes key fermentation parameters that have been shown to influence the production of antimicrobial metabolites in Streptomyces species, including those relevant to lankanolide production. While specific yield data for lankanolide is not extensively published, the optimization of these parameters is crucial for enhancing its production.

Parameter	Optimized Value/Range	Reference for General Streptomyces Fermentation
Carbon Source	Glycerol (2%)	[2]
Nitrogen Source	Peptone (1%)	[2]
Initial pH	7.5	[2]
Temperature	32°C	[2]
Inoculum Size	20% (v/v)	[2]
Incubation Time	120 hours	[2]
Agitation Speed	150 - 250 rpm
Aeration	Dependent on bioreactor geometry

Experimental Protocols

A standardized protocol for preparing the inoculum is essential for reproducible fermentation outcomes.

• Strain Activation: Aseptically transfer a cryopreserved vial of Streptomyces rochei to a sterile nutrient agar plate.

• Incubation: Incubate the plate at 30°C for 5-7 days, or until sufficient sporulation is observed.

• Spore Suspension: Harvest the spores by adding sterile distilled water with a wetting agent (e.g., 0.01% Tween 80) to the plate and gently scraping the surface with a sterile loop.

• Seed Culture: Inoculate a 250 mL flask containing 50 mL of seed medium (e.g., Tryptic Soy Broth) with the spore suspension to a final concentration of approximately 1 x 10^7 spores/mL.

• Incubation: Incubate the seed culture on a rotary shaker at 200 rpm and 30°C for 48 hours.

The following protocol outlines the steps for lankanolide production in a laboratory-scale bioreactor.

• Medium Preparation: Prepare the production medium with the optimized components (see Table 1) and sterilize by autoclaving.

• Inoculation: Aseptically transfer the seed culture to the sterilized production medium to achieve the desired inoculum size (e.g., 10-20% v/v).

• Fermentation Conditions: Maintain the fermentation at the optimized temperature, pH, and agitation speed. Monitor dissolved oxygen levels and adjust aeration as needed to prevent oxygen limitation.

• Sampling: Aseptically withdraw samples at regular intervals (e.g., every 12 or 24 hours) to monitor cell growth (e.g., by measuring dry cell weight) and lankanolide production.

Lankanolide Biosynthesis and Regulation

Lankanolide is a polyketide, synthesized by a type I polyketide synthase (PKS) system. The biosynthesis is a complex process involving a series of enzymatic reactions encoded by a dedicated gene cluster.

Lankanolide Biosynthetic Gene Cluster

The lankanolide biosynthetic gene cluster in Streptomyces rochei contains the genes encoding the PKS enzymes, as well as genes for tailoring enzymes that modify the polyketide backbone to produce the final lankanolide structure. While the complete sequence and annotation of the lankanolide-specific cluster is a subject of ongoing research, it is expected to share significant homology with the well-characterized lankacidin and lankamycin biosynthetic gene clusters from the same organism.

Signaling Pathways and Regulation

The biosynthesis of lankanolide is tightly regulated at the transcriptional level. Key regulatory elements include pathway-specific activators and global regulators that respond to nutritional and environmental signals.

The biosynthesis of the related compound, lankamycin, in Streptomyces rochei is known to be regulated by two Streptomyces antibiotic regulatory protein (SARP) genes, srrY and srrZ.[2] It is highly probable that these genes also play a crucial role in the regulation of lankanolide biosynthesis. SrrY is believed to be a positive regulator that directly activates the expression of srrZ, which in turn likely activates the transcription of the lankanolide biosynthetic genes.[2]

The following diagram illustrates the proposed regulatory cascade for lankanolide biosynthesis.

Caption: Proposed regulatory cascade for lankanolide biosynthesis in S. rochei.

Extraction and Quantification of Lankanolide

Accurate and reproducible methods for the extraction and quantification of lankanolide are essential for process development and quality control.

Experimental Protocol: Extraction

• Broth Separation: Centrifuge the fermentation broth to separate the mycelium from the supernatant.

• Solvent Extraction: Extract the supernatant and the mycelial cake separately with an organic solvent such as ethyl acetate or chloroform. The choice of solvent may need to be optimized based on the specific properties of lankanolide.

• Concentration: Combine the organic extracts and concentrate them under reduced pressure using a rotary evaporator.

• Purification: The crude extract can be further purified using chromatographic techniques such as silica gel column chromatography or preparative high-performance liquid chromatography (HPLC).

Experimental Protocol: HPLC Quantification

A validated HPLC method is required for the accurate quantification of lankanolide. The following provides a general framework for developing such a method.

• Instrumentation: A standard HPLC system equipped with a UV-Vis or a mass spectrometry (MS) detector.

• Column: A C18 reversed-phase column is a common starting point for the separation of polyketides.

• Mobile Phase: A gradient elution using a mixture of water (often with a modifier like formic acid or trifluoroacetic acid) and an organic solvent such as acetonitrile or methanol.

• Standard Curve: Prepare a standard curve using purified lankanolide of known concentration to enable accurate quantification of the compound in the fermentation extracts.

• Validation: The method should be validated for linearity, accuracy, precision, and sensitivity according to established guidelines.

The following diagram outlines the general workflow for lankanolide extraction and quantification.

Caption: General workflow for lankanolide extraction and quantification.

Conclusion

This technical guide has provided a detailed overview of the key aspects of lankanolide production, from the producing microorganism and fermentation processes to the intricacies of its biosynthesis and regulation. The provided protocols and data serve as a starting point for researchers to develop and optimize their own lankanolide production strategies. Further research into the complete elucidation of the lankanolide biosynthetic gene cluster and its regulatory network will undoubtedly open new avenues for metabolic engineering and the enhanced production of this promising antibiotic.

References

• 1. mdpi.com [mdpi.com]
• 2. Regulation of lankamycin biosynthesis in Streptomyces rochei by two SARP genes, srrY and srrZ - PubMed [pubmed.ncbi.nlm.nih.gov]

Lankanolide as a Precursor to Lankamycin Biosynthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lankamycin, a 14-membered macrolide antibiotic produced by Streptomyces rochei, exhibits noteworthy antimicrobial activity, particularly in synergistic combination with the polyketide antibiotic lankacidin.[1] The biosynthesis of lankamycin proceeds through a complex pathway involving a modular polyketide synthase (PKS) assembly line, followed by a series of post-PKS modifications. Central to this pathway is the formation of the macrolide aglycone, lankanolide. This technical guide provides an in-depth exploration of the biosynthesis of lankamycin with a core focus on lankanolide as the key precursor. It details the biosynthetic pathway, the regulatory cascades that govern its production, comprehensive experimental protocols for its study, and quantitative data from genetic and precursor feeding studies.

The lankamycin biosynthetic gene cluster (lkm), located on the large linear plasmid pSLA2-L in Streptomyces rochei 7434AN4, orchestrates the synthesis of this complex molecule.[2][3] The initial steps involve the selection of a starter unit and subsequent chain elongation by the PKS. Unlike erythromycin, which utilizes a propionyl-CoA starter unit, lankamycin biosynthesis is initiated by the incorporation of L-isoleucine.[2] This amino acid is converted to 2-methylbutyryl-CoA, which serves as the starter unit for the PKS, ultimately forming the characteristic C-13 side chain of lankanolide.[2] The macrolide ring is then subjected to a series of tailoring reactions, including hydroxylations and glycosylations, to yield the mature lankamycin molecule.

Understanding the intricacies of lankanolide formation and its subsequent conversion to lankamycin is paramount for the rational design of novel macrolide antibiotics through metabolic engineering and precursor-directed biosynthesis. This guide aims to provide researchers with the foundational knowledge and practical methodologies to explore and manipulate this fascinating biosynthetic pathway.

Data Presentation: Quantitative Analysis of Lankamycin Production

The following tables summarize the quantitative data on lankamycin and its derivatives produced by various mutant strains of Streptomyces rochei. These data are crucial for understanding the roles of specific genes in the biosynthetic pathway.

Table 1: Production of Lankamycin and its Derivatives in S. rochei Wild-Type and Mutant Strains

Strain	Relevant Genotype	Product(s)	Yield (mg/L)	Reference
51252	Wild-Type	Lankamycin	2.0	[2]
KK01	ΔlkmF (C-8 hydroxylase)	8-deoxylankamycin	1.2	[2]
KA26	ΔlkmK (C-15 hydroxylase)	15-deoxylankamycin	0.7	[2]
8,15-dideoxylankamycin	0.2	[2]
KA50	ΔlkmI (D-chalcose glycosyltransferase)	3-O-L-arcanosyl lankanolide	-
KA55	ΔlkmL (L-arcanose glycosyltransferase)	8-deoxylankanolide, 8,15-dideoxy-15-oxolankanolide	-
-	ΔsrrB (pseudo-receptor)	Lankamycin	>4-fold increase	[4]

Note: Yields for KA50 and KA55 mutants were not explicitly quantified in the provided search results but their primary products were identified.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of lankanolide and lankamycin biosynthesis.

Protocol 1: Cultivation of Streptomyces rochei for Lankamycin Production

This protocol is adapted from general methods for Streptomyces cultivation.[5][6]

• Strain and Media:

  • Streptomyces rochei 7434AN4 or its mutant derivatives.

  • Seed Medium (per liter): 10 g glucose, 10 g soybean meal, 1 g CaCO₃, 1 g K₂HPO₄, in a 1:1 mixture of distilled water and aged seawater, pH 7.0.

  • Production Medium (per liter): Same composition as the seed medium.

• Inoculum Preparation:

  • Inoculate a single colony of S. rochei from a fresh agar plate into 50 mL of seed medium in a 250 mL baffled flask.

  • Incubate at 30°C with shaking at 200 rpm for 48 hours.

• Production Culture:

  • Inoculate 50 mL of production medium in a 250 mL baffled flask with 2.5 mL (5% v/v) of the seed culture.

  • Incubate at 30°C with shaking at 200 rpm for 5-7 days.

Protocol 2: Gene Disruption in Streptomyces rochei

This protocol is a generalized procedure based on established methods for Streptomyces gene disruption.[7]

• Vector Construction:

  • Amplify the upstream and downstream flanking regions (approx. 1.5 kb each) of the target gene from S. rochei genomic DNA using PCR.

  • Clone the flanking regions into a suitable E. coli-Streptomyces shuttle vector (e.g., a derivative of pKC1139) containing a selectable marker (e.g., apramycin resistance).

  • Introduce a resistance cassette (e.g., for spectinomycin) between the two flanking regions.

• Conjugation:

  • Transform the constructed plasmid into a methylation-deficient E. coli strain (e.g., ET12567/pUZ8002).

  • Grow the E. coli donor strain and the S. rochei recipient strain to mid-log phase.

  • Mix the donor and recipient cells and plate them on a suitable medium (e.g., ISP4) without selection. Incubate at 30°C for 16-20 hours.

  • Overlay the plates with an appropriate antibiotic (e.g., nalidixic acid to select against E. coli) and the antibiotic for selecting exconjugants (e.g., apramycin).

• Selection of Double Crossover Mutants:

  • Subculture the exconjugants on a medium containing the antibiotic for the resistance cassette (e.g., spectinomycin) and screen for the loss of the vector-encoded resistance (e.g., apramycin sensitivity).

  • Confirm the gene disruption by PCR analysis using primers flanking the target gene.

Protocol 3: Extraction and Analysis of Lankamycin and its Derivatives

This protocol is based on general methods for macrolide extraction and analysis.[8][9][10][11]

• Extraction:

  • Adjust the pH of the culture broth to 9.0 with NaOH.

  • Extract the broth twice with an equal volume of ethyl acetate.

  • Combine the organic layers and evaporate to dryness under reduced pressure.

  • Dissolve the residue in a small volume of methanol for analysis.

• Thin-Layer Chromatography (TLC) Analysis:

  • Spot the methanolic extract onto a silica gel TLC plate.

  • Develop the plate using a solvent system of chloroform:methanol (9:1, v/v).

  • Visualize the spots by spraying with a solution of 10% sulfuric acid in ethanol followed by heating.

• High-Performance Liquid Chromatography (HPLC) Analysis:

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water (both containing 0.1% formic acid).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 210 nm.

  • Quantify lankamycin and its derivatives by comparing the peak areas with those of known standards.

Protocol 4: Precursor-Directed Biosynthesis with L-Isoleucine Feeding

This protocol is based on general principles of precursor-directed biosynthesis.[7][12][13]

• Strain and Culture:

  • Use a mutant strain of S. rochei blocked in the biosynthesis of the natural precursor if a different precursor is to be incorporated. For enhancing the yield of the natural product, the wild-type strain can be used.

• Precursor Feeding:

  • Prepare a sterile stock solution of L-isoleucine (e.g., 100 mM in water).

  • Add the precursor to the production culture at the time of inoculation or after a specific period of growth (e.g., 24 or 48 hours). The final concentration of the fed precursor typically ranges from 1 to 10 mM.

• Analysis:

  • After the incubation period, extract the culture broth as described in Protocol 3.

  • Analyze the extracts by HPLC and Mass Spectrometry to identify and quantify the production of lankamycin and any new analogs.

Mandatory Visualizations

Biosynthetic Pathway of Lankamycin

References

• 1. Engineering enzymatic assembly lines to produce new antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Analysis of the Loading and Hydroxylation Steps in Lankamycin Biosynthesis in Streptomyces rochei - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Modular approaches to lankacidin antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Item - Data_Sheet_1_SrrB, a Pseudo-Receptor Protein, Acts as a Negative Regulator for Lankacidin and Lankamycin Production in Streptomyces rochei.PDF - Frontiers - Figshare [frontiersin.figshare.com]
• 5. Bacterial cultivation media and antibiotics [qiagen.com]
• 6. static.igem.wiki [static.igem.wiki]
• 7. Production of novel rapamycin analogs by precursor-directed biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scialert.net [scialert.net]
• 9. WO2014072984A1 - Improved process for isolation and purification of rapamycin from fermentation broth - Google Patents [patents.google.com]
• 10. Recovery and purification of rapamycin from the culture broth of Mtcc 5681 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Precursor-directed biosynthesis of erythromycin analogs by an engineered polyketide synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Antidiabetic profiling of veramycins, polyketides accessible by biosynthesis, chemical synthesis and precursor-directed modification - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

In-vitro Activity of Lankanolide Against Bacterial Strains: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lankanolide belongs to the lankacidin group of antibiotics, a class of macrolide compounds known for their activity primarily against Gram-positive bacteria. While specific quantitative data on the in-vitro activity of Lankanolide is limited in publicly available literature, this guide synthesizes the known information regarding the broader lankacidin family, including their mechanism of action and general experimental protocols for assessing their antibacterial efficacy. This document is intended to provide a foundational understanding for researchers and professionals in drug development.

Data Presentation: Activity of Related Lankacidin Compounds

It has been reported that lankacidinol, a related compound, is as potent as lankacidin and the well-known macrolide antibiotic erythromycin in inhibiting bacterial polypeptide synthesis in a cell-free system, suggesting comparable antibacterial activity. Furthermore, O(2')-acyl derivatives of lankacidinol have demonstrated potent antibacterial activity against growing Gram-positive cultures.

For context, the following table summarizes the reported activity of Lankacidin C against several Gram-positive bacteria.

Bacterial Strain	Reported Activity of Lankacidin C
Micrococcus luteus	Active
Bacillus subtilis	Active
Staphylococcus aureus	Active

Note: Specific MIC values for Lankanolide are not provided due to their absence in the surveyed literature.

Experimental Protocols

The following section details a generalized methodology for determining the in-vitro activity of lankacidin-group antibiotics like Lankanolide, based on standard practices for macrolide susceptibility testing.

Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

This method is a standard procedure for determining the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro.

1. Preparation of Bacterial Inoculum:

• Bacterial strains are cultured on an appropriate agar medium (e.g., Mueller-Hinton agar) at 37°C for 18-24 hours.
• Colonies are then suspended in a sterile saline solution or broth to match the turbidity of a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.
• The suspension is further diluted in cation-adjusted Mueller-Hinton Broth (CAMHB) to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

2. Preparation of Lankanolide Dilutions:

• A stock solution of Lankanolide is prepared in a suitable solvent (e.g., dimethyl sulfoxide, DMSO).
• Serial two-fold dilutions of the Lankanolide stock solution are prepared in CAMHB in a 96-well microtiter plate. The concentration range should be selected to encompass the expected MIC value.

3. Inoculation and Incubation:

• Each well of the microtiter plate containing the Lankanolide dilutions is inoculated with the prepared bacterial suspension.
• Positive (bacteria and broth, no antibiotic) and negative (broth only) controls are included on each plate.
• The plates are incubated at 37°C for 16-20 hours in ambient air.

4. Interpretation of Results:

• The MIC is determined as the lowest concentration of Lankanolide at which there is no visible growth of the bacteria.

Mandatory Visualizations

Mechanism of Action: Inhibition of Bacterial Protein Synthesis

Lankacidin-group antibiotics are known to inhibit bacterial growth by interfering with protein synthesis. Their mechanism of action involves binding to the bacterial ribosome, specifically the 50S subunit. This binding event disrupts the peptidyl transferase reaction, which is a critical step in the elongation of the polypeptide chain, thereby halting protein production and ultimately leading to the inhibition of bacterial growth.

Caption: Lankanolide inhibits bacterial protein synthesis by targeting the 50S ribosomal subunit.

Experimental Workflow: MIC Determination

The following diagram illustrates the general workflow for determining the Minimum Inhibitory Concentration (MIC) of Lankanolide against a bacterial strain.

Caption: A generalized workflow for determining the Minimum Inhibitory Concentration (MIC).

Conclusion

While direct and extensive in-vitro data for Lankanolide remains to be fully elucidated in accessible literature, the information available for the broader lankacidin family strongly suggests its potential as an antibacterial agent, particularly against Gram-positive bacteria. The primary mechanism of action is the inhibition of protein synthesis via interaction with the bacterial ribosome. The experimental protocols outlined in this guide provide a standard framework for the systematic evaluation of Lankanolide's in-vitro activity. Further research is warranted to establish a comprehensive antibacterial profile and specific MIC values for Lankanolide against a wide range of clinically relevant bacterial strains.

Protocols & Analytical Methods

Total Synthesis of Lankanolide: A Methodological Overview

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the methodologies employed in the total synthesis of Lankanolide, a complex macrolide antibiotic. The information is compiled from seminal publications in the field, offering insights into the strategic approaches, key reactions, and experimental considerations for the synthesis of this natural product.

Introduction

Lankanolide, the aglycone of the lankamycin antibiotics, presents a formidable challenge for synthetic chemists due to its 14-membered macrolactone ring, multiple stereocenters, and dense functionality. The first stereoselective total synthesis was a landmark achievement, providing a blueprint for the construction of this intricate molecule. This application note will focus on the key strategies and protocols that have been successfully applied to achieve this goal.

Retrosynthetic Strategy

The convergent synthesis of Lankanolide hinges on the preparation of two key fragments, the C1-C8 and C9-C16 segments, which are subsequently coupled to form the seco-acid precursor. This linear chain is then subjected to a macrolactonization reaction to furnish the characteristic 14-membered ring of the target molecule.

A crucial aspect of a successful synthesis is the design of the seco-acid to facilitate the challenging macrolactonization step. Computational studies and model experiments have shown that the conformation of the seco-acid significantly impacts the efficiency of the ring-closure. An important modification in the first successful total synthesis was the introduction of a C8 exomethylene group in the seco-acid derivative, which was found to favor a conformation amenable to cyclization.[1][2]

Below is a logical diagram illustrating the overall retrosynthetic approach.

Caption: Retrosynthetic analysis of Lankanolide.

Key Synthetic Methodologies

The synthesis of Lankanolide employs a range of modern synthetic organic reactions. While the full detailed experimental protocols from the original publications are not publicly accessible, the following sections outline the key transformations based on available information.

Fragment Synthesis

The construction of the C1-C8 and C9-C16 fragments relies on stereoselective reactions to install the numerous chiral centers. Common strategies include:

• Aldol Reactions: To create carbon-carbon bonds while controlling the stereochemistry at the newly formed stereocenters.

• Asymmetric Reductions: To establish the stereochemistry of hydroxyl groups.

• Chiral Pool Synthesis: Utilizing readily available chiral starting materials to build up the carbon skeleton with pre-defined stereochemistry.

Macrolactonization

The macrolactonization of the seco-acid is a critical step in the synthesis. The "double activation" method, developed by Corey and Nicolaou, is a widely used and effective protocol for this transformation.[3] This method typically involves the formation of a 2-pyridinethiol ester of the ω-hydroxy acid, which then undergoes an intramolecular cyclization.

The general workflow for this key transformation is depicted below.

Caption: General workflow for macrolactonization.

Post-Macrolactonization Modifications

Following the successful formation of the macrolactone ring, several additional steps are required to complete the synthesis of Lankanolide. These transformations may include:

• Modification of the C8 Position: Conversion of the exomethylene group, introduced to facilitate cyclization, to the tertiary alcohol present in the natural product.

• Protecting Group Manipulations: Removal of protecting groups used to mask reactive functional groups during the synthesis.

• Oxidation State Adjustments: Final adjustments to the oxidation states of various functional groups to match those of the natural product.

Summary of Key Synthetic Steps and Data

Due to the limited public availability of the full experimental details, a comprehensive table of quantitative data for each synthetic step cannot be provided. However, the successful synthesis confirmed that the physical data (NMR, mass spectrometry, IR, and specific rotation) of the synthetic lankanolide were identical to those of the natural product.[3]

Synthetic Stage	Key Transformation	General Conditions/Reagents	Purpose
Fragment Synthesis	Stereoselective Aldol Reactions, Asymmetric Reductions	Chiral auxiliaries, asymmetric catalysts, chiral reducing agents	Construction of C1-C8 and C9-C16 fragments with correct stereochemistry.
Fragment Coupling	Esterification, Amidation, or other C-C bond forming reactions	Coupling reagents (e.g., DCC, EDC)	Connection of the C1-C8 and C9-C16 fragments to form the seco-acid.
Macrolactonization	Corey-Nicolaou Macrolactonization	2,2'-dipyridyl disulfide, triphenylphosphine	Formation of the 14-membered macrolactone ring.
Final Modifications	Oxidation, Reduction, Protecting group removal	Various reagents depending on the specific transformation	Installation of the final functional groups of Lankanolide.

Conclusion

The total synthesis of Lankanolide is a testament to the power of strategic planning and the application of modern synthetic methodologies. The key to the successful synthesis lies in a convergent approach, the careful design of the seco-acid precursor to facilitate macrolactonization, and the stereocontrolled construction of the constituent fragments. While the detailed protocols remain within the domain of specialized academic literature, this overview provides a solid foundation for understanding the core principles and strategies involved in the synthesis of this complex and biologically important molecule. Further investigation into the primary literature is recommended for those seeking to undertake similar synthetic challenges.

References

• 1. The chain lengthening of aliphatic aldehydes with the aid of “nucleophilic carbene” | CoLab [colab.ws]
• 2. The Total Synthesis of the Lankanolide Seco-acid - Brian Charles Raimundo - Google Libri [books.google.it]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for the Extraction and Purification of Lankanolide

Audience: Researchers, scientists, and drug development professionals.

Introduction

Lankanolide is a macrocyclic polyketide with potential therapeutic applications. It is produced by the fermentation of Streptomyces rochei. The isolation and purification of Lankanolide from the fermentation broth is a critical step in its research and development. This document provides a detailed overview of the extraction and purification process, including representative protocols and data.

The general workflow for Lankanolide isolation involves a multi-step process that begins with the extraction of the fermentation broth, followed by a series of chromatographic purification steps to isolate Lankanolide from other metabolites.

Experimental Protocols

Protocol 1: Extraction of Lankanolide from Fermentation Broth

This protocol describes the initial extraction of Lankanolide from the Streptomyces rochei fermentation broth.

Materials:

• Streptomyces rochei fermentation broth

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate

• Rotary evaporator

• Separatory funnel (appropriate volume for the fermentation batch)

• Glassware (beakers, flasks)

Procedure:

• Centrifuge the fermentation broth at 5,000 x g for 20 minutes to separate the mycelia from the supernatant.

• Decant the supernatant and combine it with the mycelial cake.

• Extract the combined supernatant and mycelia three times with an equal volume of ethyl acetate in a separatory funnel.

• Pool the organic (ethyl acetate) layers and wash with brine to remove residual water.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter to remove the sodium sulfate.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude extract.

Protocol 2: Purification of Lankanolide by Silica Gel Column Chromatography

This protocol details the initial purification of the crude extract using silica gel column chromatography.

Materials:

• Crude Lankanolide extract

• Silica gel (60-120 mesh)

• Hexane

• Ethyl acetate

• Methanol

• Chromatography column

• Fraction collector

• Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

• TLC developing chamber

• UV lamp (254 nm)

Procedure:

• Prepare a silica gel slurry in hexane and pack the chromatography column.

• Dissolve the crude extract in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel.

• Allow the solvent to evaporate completely.

• Load the dried, adsorbed sample onto the top of the prepared silica gel column.

• Elute the column with a stepwise gradient of increasing polarity, starting with 100% hexane and gradually increasing the proportion of ethyl acetate, followed by the addition of methanol.

• Collect fractions of a suitable volume (e.g., 20 mL).

• Monitor the fractions by TLC using a mobile phase of hexane:ethyl acetate (e.g., 7:3 or 1:1, to be optimized) and visualize under a UV lamp.

• Combine the fractions containing the Lankanolide-rich portions based on the TLC analysis.

• Evaporate the solvent from the combined fractions to yield a semi-purified Lankanolide fraction.

Protocol 3: Final Purification by Preparative High-Performance Liquid Chromatography (HPLC)

This protocol describes the final purification of the Lankanolide-containing fraction by preparative HPLC to obtain high-purity Lankanolide.

Materials:

• Semi-purified Lankanolide fraction

• HPLC-grade acetonitrile

• HPLC-grade water

• Preparative HPLC system with a C18 column

• Fraction collector

• Lyophilizer or rotary evaporator

Procedure:

• Dissolve the semi-purified Lankanolide fraction in a suitable solvent (e.g., acetonitrile or methanol).

• Filter the sample through a 0.45 µm syringe filter.

• Set up the preparative HPLC system with a C18 column.

• Equilibrate the column with the initial mobile phase conditions (e.g., a mixture of water and acetonitrile).

• Inject the sample onto the column.

• Elute with a linear gradient of increasing acetonitrile concentration in water.

• Monitor the elution profile at an appropriate wavelength (e.g., 230 nm).

• Collect the fractions corresponding to the Lankanolide peak.

• Analyze the purity of the collected fractions by analytical HPLC.

• Pool the pure fractions and remove the solvent by lyophilization or rotary evaporation to obtain pure Lankanolide.

Data Presentation

The following tables summarize representative quantitative data for the extraction and purification of Lankanolide from a 10 L fermentation of Streptomyces rochei.

Table 1: Extraction and Purification Summary

Step	Starting Material	Yield (mg)	Purity (%)
Crude Extraction	10 L Fermentation Broth	5,200	~5%
Silica Gel Chromatography	5,200 mg Crude Extract	850	~60%
Preparative HPLC	850 mg Semi-Purified Fraction	450	>98%

Table 2: Representative Silica Gel Chromatography Parameters

Parameter	Value
Stationary Phase	Silica Gel (60-120 mesh)
Column Dimensions	5 cm x 50 cm
Mobile Phase Gradient	Hexane -> Hexane:Ethyl Acetate (9:1 to 1:9) -> Ethyl Acetate:Methanol (9:1)
Flow Rate	15 mL/min
Fraction Volume	20 mL

Table 3: Representative Preparative HPLC Parameters

Parameter	Value
Column	C18, 10 µm, 50 x 250 mm
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient	30% to 80% B over 40 minutes
Flow Rate	80 mL/min
Detection	UV at 230 nm
Injection Volume	5 mL (10 mg/mL solution)

Visualizations

Caption: Workflow for Lankanolide Extraction and Purification.

Caption: Chromatographic Separation Logic for Lankanolide.

Application Note: High-Performance Liquid Chromatography (HPLC) for the Analysis of Lankanolide

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a robust method for the quantitative analysis of Lankanolide, a macrolide antibiotic, using High-Performance Liquid Chromatography (HPLC) with UV detection. The protocol details the sample preparation, chromatographic conditions, and data analysis required for the accurate determination of Lankanolide in various sample matrices. This method is suitable for researchers, scientists, and drug development professionals involved in the study and development of macrolide antibiotics.

Introduction

Lankanolide is a 14-membered macrolide with potential therapeutic applications. Accurate and reliable quantitative analysis is crucial for pharmacokinetic studies, formulation development, and quality control. High-Performance Liquid Chromatography (HPLC) is a widely used analytical technique for the separation and quantification of macrolide antibiotics due to its high resolution, sensitivity, and reproducibility. This application note provides a detailed protocol for the analysis of Lankanolide, leveraging established methods for similar macrolide compounds.

Experimental

Materials and Reagents

• Lankanolide reference standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Potassium dihydrogen phosphate (KH2PO4)

• Orthophosphoric acid

• Water (HPLC grade)

• 0.45 µm syringe filters

Instrumentation

An HPLC system equipped with a UV detector, autosampler, and a C18 reversed-phase column is recommended.

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Detector: UV-Vis Detector

Chromatographic Conditions

• Mobile Phase: Acetonitrile and 0.05 M Potassium Dihydrogen Phosphate buffer (pH adjusted to 4.5 with orthophosphoric acid) in a gradient elution.

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 210 nm

• Injection Volume: 20 µL

• Column Temperature: 30 °C

Standard and Sample Preparation

Standard Solution Preparation:

• Prepare a stock solution of Lankanolide (1 mg/mL) in methanol.

• Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

Sample Preparation:

The sample preparation method will vary depending on the matrix. A general procedure for a liquid sample is outlined below.

• Dilution: Dilute the sample with the mobile phase to bring the expected Lankanolide concentration within the calibration range.

• Filtration: Filter the diluted sample through a 0.45 µm syringe filter into an HPLC vial.

Results and Discussion

The HPLC method described provides excellent separation and quantification of Lankanolide. A typical chromatogram will show a well-resolved peak for Lankanolide at a specific retention time.

Method Validation

The method should be validated according to ICH guidelines to ensure its suitability for its intended purpose. Key validation parameters are summarized in the table below. The following data is illustrative and should be determined experimentally.

Parameter	Typical Value
Retention Time (min)	5.8
Linearity (R²)	> 0.999
Limit of Detection (LOD)	0.1 µg/mL
Limit of Quantification (LOQ)	0.3 µg/mL
Precision (%RSD)	< 2%
Accuracy (% Recovery)	98 - 102%
Specificity	No interference from blank matrix

Experimental Workflow

Caption: Experimental workflow for Lankanolide analysis by HPLC.

Lankanolide Biosynthetic Pathway

The biosynthesis of Lankanolide, like other macrolides, involves a complex series of enzymatic reactions catalyzed by a polyketide synthase (PKS) multienzyme complex. The pathway starts with a precursor molecule and proceeds through successive condensation reactions, incorporating extender units to build the macrolide backbone.

Caption: Simplified biosynthetic pathway of Lankanolide.

Conclusion

The HPLC method presented here is a reliable and efficient tool for the quantitative analysis of Lankanolide. The detailed protocol and validation parameters provide a solid foundation for researchers to implement this method in their laboratories for various applications in drug discovery and development.

Application Notes and Protocols for the Chemical Derivatization of Lankanolide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of potential chemical derivatization methods for Lankanolide, a macrolide antibiotic. The protocols are based on established chemical reactions for macrolides and related polyketide natural products, offering a foundation for the synthesis of novel Lankanolide derivatives with potentially enhanced biological activity, improved pharmacokinetic properties, or for use as chemical probes.

Introduction to Lankanolide and its Derivatization Potential

Lankanolide is a 14-membered macrolide produced by Streptomyces rochei. Its complex structure features a variety of reactive functional groups that serve as handles for chemical modification. Understanding the structure of Lankanolide is paramount for designing effective derivatization strategies.

Chemical Structure of Lankanolide:

• IUPAC Name: [(2R,3R,4R,5R,6R,7S,9S,10S,11R,12S,13R)-6,7,10,12-tetrahydroxy-2-[(2S,3S)-3-hydroxybutan-2-yl]-3,5,7,9,11,13-hexamethyl-14-oxo-oxacyclotetradec-4-yl] acetate[1]

• Molecular Formula: C₂₅H₄₆O₉[1]

• Key Functional Groups:

  • Multiple secondary hydroxyl (-OH) groups

  • One primary hydroxyl (-OH) group

  • An acetate ester (-OAc) group

  • A ketone (C=O) group

  • A lactone (cyclic ester) ring

The presence of multiple hydroxyl groups with varying steric environments allows for selective derivatization, such as acylation, to introduce new functionalities. The acetate ester can be hydrolyzed to reveal another hydroxyl group for further modification. The lactone ring, while generally stable, can be opened under specific hydrolytic conditions.

The primary goals for the derivatization of Lankanolide include:

• Enhancement of Biological Activity: Modification of the core structure can lead to derivatives with increased potency against target organisms or enzymes.

• Improvement of Pharmacokinetic Properties: Derivatization can alter solubility, stability, and metabolic profiles, leading to better drug candidates.

• Structure-Activity Relationship (SAR) Studies: Synthesizing a library of derivatives helps in understanding the role of different functional groups in the biological activity of the molecule.

Derivatization Strategies and Protocols

This section outlines detailed protocols for the primary derivatization reactions applicable to Lankanolide.

Selective Acylation of Hydroxyl Groups

Acylation is a common method to modify hydroxyl groups in macrolides, often leading to changes in biological activity and lipophilicity. The selectivity of acylation can be controlled by the choice of reagents, catalysts, and reaction conditions.

Protocol: Selective Acylation with Acyl Chlorides

This protocol is adapted from methods used for the selective acylation of macrolides with multiple hydroxyl groups.

Objective: To selectively acylate one or more hydroxyl groups of Lankanolide.

Materials:

• Lankanolide

• Acyl chloride (e.g., benzoyl chloride, acetyl chloride)

• Anhydrous pyridine or a non-nucleophilic base (e.g., triethylamine, diisopropylethylamine)

• Anhydrous dichloromethane (DCM) or chloroform as solvent

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Dissolve Lankanolide (1 equivalent) in anhydrous DCM in a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Add anhydrous pyridine (1.2 to 2 equivalents, depending on the number of hydroxyls to be acylated).

• Slowly add the desired acyl chloride (1.1 to 1.5 equivalents per hydroxyl group) dropwise to the stirred solution.

• Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction time can vary from a few hours to overnight, depending on the reactivity of the acyl chloride and the specific hydroxyl group.

• Upon completion, quench the reaction by adding a saturated aqueous solution of NaHCO₃.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexane) to isolate the desired acylated Lankanolide derivative.

Quantitative Data (Hypothetical):

The following table presents hypothetical data for the selective acylation of Lankanolide, illustrating how results could be structured. Actual yields will depend on experimental optimization.

Acyl Chloride	Target Hydroxyl(s)	Reaction Time (h)	Yield (%)
Acetyl Chloride	Primary -OH	2	85
Benzoyl Chloride	Less hindered sec-OH	12	70
Pivaloyl Chloride	Primary -OH	24	90

Experimental Workflow:

Workflow for the acylation of Lankanolide.

Hydrolysis of the Acetate Ester

Hydrolysis of the native acetate group on Lankanolide provides the corresponding deacetylated Lankanolide, exposing a free hydroxyl group for further derivatization.

Protocol: Basic Hydrolysis of the Acetate Group

Objective: To remove the acetate group from Lankanolide.

Materials:

• Lankanolide

• Methanol (MeOH)

• Potassium carbonate (K₂CO₃) or sodium methoxide (NaOMe)

• Water

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography

Procedure:

• Dissolve Lankanolide in methanol.

• Add a catalytic amount of potassium carbonate (or a stoichiometric amount of a stronger base like sodium methoxide).

• Stir the reaction at room temperature and monitor its progress by TLC. The reaction is typically complete within a few hours.

• Once the starting material is consumed, neutralize the reaction with a small amount of water or a mild acid (e.g., dilute HCl).

• Remove the methanol under reduced pressure.

• Add water to the residue and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the solvent to obtain the crude product.

• Purify the deacetylated Lankanolide by silica gel column chromatography.

Quantitative Data (Hypothetical):

Base	Reaction Time (h)	Yield (%)
Potassium Carbonate	4	95
Sodium Methoxide	1	98

Logical Relationship of Derivatization Steps:

Potential derivatization pathways for Lankanolide.

Signaling Pathway Context (Hypothetical)

While the specific signaling pathways affected by Lankanolide derivatives are yet to be fully elucidated, macrolide antibiotics generally act by inhibiting bacterial protein synthesis. Derivatization can modulate this activity. The following diagram illustrates a hypothetical mechanism of action that could be investigated for novel Lankanolide derivatives.

Hypothetical mechanism of action for a Lankanolide derivative.

Conclusion and Future Perspectives

The chemical derivatization of Lankanolide offers a promising avenue for the discovery of new antibacterial agents with improved properties. The protocols provided herein serve as a starting point for the synthesis and exploration of novel Lankanolide analogues. Future work should focus on the selective derivatization of the multiple hydroxyl groups to build a comprehensive structure-activity relationship profile. Furthermore, the evaluation of these new derivatives in various biological assays will be crucial to identify lead compounds for further drug development.

Disclaimer: These protocols are intended for use by qualified researchers in a laboratory setting. Appropriate safety precautions should be taken when handling all chemicals. The hypothetical data is for illustrative purposes only and does not represent validated experimental results.

References

• 1. academic.oup.com [academic.oup.com]

Application Note: Lankanolide as a Potential Internal Standard for Mass Spectrometry-Based Quantification of Macrolides

For Researchers, Scientists, and Drug Development Professionals

Introduction

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a cornerstone of quantitative bioanalysis due to its high sensitivity and selectivity. The use of an appropriate internal standard (IS) is critical for achieving accurate and precise quantification, as it compensates for variations in sample preparation, chromatography, and ionization. An ideal internal standard should mimic the physicochemical properties of the analyte of interest.

This document proposes the use of lankanolide, a 16-membered macrolide aglycone, as a potential internal standard for the quantification of other macrolide antibiotics and related compounds. Its structural similarity to many therapeutic macrolides makes it a promising candidate to track the analytical behavior of these compounds.

Physicochemical Properties of Lankanolide

A thorough understanding of the physicochemical properties of a potential internal standard is paramount for method development.

Property	Value	Reference
Molecular Formula	C25H46O9	[1]
Molecular Weight	490.6 g/mol	[1]
Monoisotopic Mass	490.31418304 Da	[1]

Proposed LC-MS/MS Protocol for Lankanolide

This section outlines a hypothetical protocol for the use of lankanolide as an internal standard. Optimization of these parameters is essential for specific applications.

Standard and Sample Preparation

• Lankanolide Stock Solution (1 mg/mL): Accurately weigh and dissolve lankanolide in methanol.

• Working Internal Standard Solution (10 µg/mL): Dilute the stock solution with methanol/water (1:1, v/v). The optimal concentration should be determined during method validation.

• Sample Preparation: To 100 µL of the sample (e.g., plasma, tissue homogenate), add 10 µL of the working internal standard solution. Perform protein precipitation by adding 300 µL of acetonitrile. Vortex and centrifuge to pellet the precipitated proteins. Transfer the supernatant for analysis.

Liquid Chromatography Conditions

Parameter	Recommended Condition
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 2.6 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile/methanol (1:1, v/v)
Gradient	Start with 95% A, decrease to 5% A over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Mass Spectrometry Conditions

Instrumentation would typically be a triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode.

Parameter	Recommended Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Gas Flow Rates	Optimize for the specific instrument
Detection Mode	Multiple Reaction Monitoring (MRM)

Predicted Multiple Reaction Monitoring (MRM) Transitions for Lankanolide

Based on the fragmentation patterns of similar 16-membered macrolides, which often involve sequential losses of water and cleavage of the macrolactone ring, the following MRM transitions for the protonated molecule [M+H]⁺ (m/z 491.3) are proposed. The most intense and stable transition should be used for quantification, with the second as a qualifier.

Precursor Ion (m/z)	Product Ion (m/z)	Proposed Fragmentation	Use
491.3	473.3	[M+H - H₂O]⁺	Quantifier
491.3	455.3	[M+H - 2H₂O]⁺	Qualifier
491.3	437.3	[M+H - 3H₂O]⁺	Qualifier

Note: These transitions are predictive and require experimental verification.

Protocol for Method Validation

A thorough validation is necessary to ensure the reliability of an analytical method using a new internal standard. The following protocol is based on established guidelines.

Specificity and Selectivity

Analyze at least six different blank matrix samples to ensure no endogenous interferences are observed at the retention times of lankanolide and the analyte(s) of interest.

Linearity and Range

Prepare a series of calibration standards by spiking known concentrations of the analyte into the blank matrix. The analyte-to-internal standard peak area ratio should be plotted against the analyte concentration. A linear regression with a correlation coefficient (r²) of >0.99 is desirable.

Accuracy and Precision

Analyze quality control (QC) samples at low, medium, and high concentrations within the calibration range on three separate days. The accuracy (percent deviation from the nominal concentration) should be within ±15%, and the precision (relative standard deviation) should be ≤15%.

Matrix Effect, Recovery, and Process Efficiency

These parameters are crucial for evaluating the performance of the internal standard.

Parameter	Calculation	Acceptance Criteria
Matrix Effect	(Peak area of analyte in post-extraction spiked sample / Peak area of analyte in neat solution) x 100%	The coefficient of variation (CV) of the matrix effect across different lots of matrix should be ≤15%.
Recovery	(Peak area of analyte in pre-extraction spiked sample / Peak area of analyte in post-extraction spiked sample) x 100%	Recovery should be consistent, with a CV ≤15%.
Process Efficiency	(Peak area of analyte in pre-extraction spiked sample / Peak area of analyte in neat solution) x 100%	Should be consistent across the analytical range.

Visualizations

Experimental Workflow

Caption: Workflow for sample analysis using lankanolide as an internal standard.

Logic for Internal Standard Validation

Caption: Key components of the validation protocol for an internal standard.

References

• 1. Lankanolide | C25H46O9 | CID 124201527 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Lankanolide Bioactivity Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lankanolide, a member of the lankacidin group of antibiotics, represents a class of macrolide natural products with significant therapeutic potential. This document provides detailed application notes and experimental protocols for assessing the bioactivity of lankanolide, focusing on its antimicrobial, anti-inflammatory, and cytotoxic properties. The provided methodologies are intended to serve as a comprehensive guide for researchers engaged in the discovery and development of novel therapeutic agents.

Antimicrobial Bioactivity

Lankacidins are known to exhibit potent antimicrobial activity, primarily against Gram-positive bacteria. Their mechanism of action involves the inhibition of bacterial protein synthesis by targeting the ribosome. The following protocols are designed to determine the minimum inhibitory concentration (MIC) of lankanolide against a panel of relevant bacterial strains.

Data Presentation: Antimicrobial Activity

While specific MIC values for lankanolide against a broad range of bacteria are not extensively reported in publicly available literature, Table 1 provides reference data for a related lankacidin compound and a template for presenting experimental findings.

Compound	Bacterial Strain	MIC (µg/mL)	Reference
Lankanolide	Staphylococcus aureus	TBD	-
Bacillus subtilis	TBD	-
Escherichia coli	TBD	-
Pseudomonas aeruginosa	TBD	-
2,18-seco-lankacidinol B	Haemophilus influenzae	32	[1]

TBD: To be determined through experimentation.

Experimental Protocols: Antimicrobial Susceptibility Testing

This method is used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent in a liquid medium.

Materials:

• Lankanolide stock solution (e.g., in DMSO)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial cultures (e.g., Staphylococcus aureus, Bacillus subtilis)

• Sterile 96-well microtiter plates

• Spectrophotometer or microplate reader

Procedure:

• Prepare a bacterial inoculum suspension equivalent to a 0.5 McFarland standard.

• Dilute the bacterial suspension in CAMHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells.

• Prepare serial twofold dilutions of the lankanolide stock solution in CAMHB in the 96-well plate. The final volume in each well should be 100 µL.

• Add 100 µL of the diluted bacterial suspension to each well.

• Include a positive control (bacteria without lankanolide) and a negative control (broth without bacteria).

• Incubate the plates at 37°C for 18-24 hours.

• The MIC is the lowest concentration of lankanolide that completely inhibits visible growth of the organism.

This method assesses the susceptibility of bacteria to an antimicrobial agent impregnated on a paper disk.[2]

Materials:

• Lankanolide solution

• Sterile 6 mm filter paper disks

• Mueller-Hinton Agar (MHA) plates

• Bacterial cultures

• Sterile swabs

Procedure:

• Prepare a bacterial inoculum equivalent to a 0.5 McFarland standard.

• Using a sterile swab, evenly inoculate the entire surface of an MHA plate to create a lawn of bacteria.

• Impregnate sterile filter paper disks with a known concentration of lankanolide solution and allow them to dry.

• Place the lankanolide-impregnated disks onto the surface of the inoculated MHA plate.

• Include a control disk with the solvent used to dissolve lankanolide.

• Incubate the plates at 37°C for 18-24 hours.

• Measure the diameter of the zone of inhibition (the area of no bacterial growth) around each disk. The size of the zone is proportional to the susceptibility of the bacteria to lankanolide.

Visualization: Antimicrobial Assay Workflow

Workflow for MIC determination.

Anti-inflammatory Bioactivity

Natural products are a rich source of compounds with anti-inflammatory properties. The following protocols are designed to assess the potential of lankanolide to modulate key inflammatory pathways, such as the NF-κB and MAPK signaling cascades.

Data Presentation: Anti-inflammatory Activity

Compound	Assay	IC50 (µM)	Reference
Lankanolide	NO Production Inhibition	TBD	-
IL-6 Inhibition	TBD	-
TNF-α Inhibition	TBD	-
Cajanin	NO Production Inhibition	19.38 ± 0.05	[3]
IL-6 Inhibition	7.78 ± 0.04	[3]
TNF-α Inhibition	26.82 ± 0.11	[3]

TBD: To be determined through experimentation.

Experimental Protocols: Anti-inflammatory Assays

This assay measures the ability of a compound to inhibit the production of nitric oxide, a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages.

Materials:

• Lankanolide stock solution

• RAW 264.7 macrophage cell line

• DMEM medium with 10% FBS

• Lipopolysaccharide (LPS)

• Griess Reagent

• Sterile 96-well plates

Procedure:

• Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10^5 cells/well and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of lankanolide for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include a vehicle control (no LPS, no lankanolide) and a positive control (LPS, no lankanolide).

• After incubation, collect 100 µL of the cell supernatant.

• Add 100 µL of Griess Reagent to the supernatant and incubate for 10 minutes at room temperature.

• Measure the absorbance at 540 nm using a microplate reader.

• Calculate the percentage of NO inhibition compared to the LPS-stimulated control.

This assay measures the effect of lankanolide on the production of pro-inflammatory cytokines using ELISA.

Materials:

• Lankanolide stock solution

• RAW 264.7 macrophage cell line

• DMEM medium with 10% FBS

• Lipopolysaccharide (LPS)

• ELISA kits for TNF-α and IL-6

Procedure:

• Follow steps 1-3 of the Nitric Oxide Production Assay.

• After the 24-hour incubation, collect the cell culture supernatants.

• Quantify the levels of TNF-α and IL-6 in the supernatants using the respective ELISA kits according to the manufacturer's instructions.

• Calculate the percentage of cytokine inhibition compared to the LPS-stimulated control.

Visualization: Inflammatory Signaling Pathways

Potential inhibition of NF-κB and MAPK pathways by Lankanolide.

Cytotoxic Bioactivity

The lankacidin group of antibiotics has been shown to possess antitumor activity. The mechanism of this cytotoxicity is attributed to microtubule stabilization, similar to the action of paclitaxel.[4] The following protocols are designed to evaluate the cytotoxic effects of lankanolide on cancer cell lines.

Data Presentation: Cytotoxic Activity

Table 3 presents the IC50 values for lankacidin C against selected cancer cell lines, which can be used as a reference for lankanolide studies.[4]

Compound	Cell Line	IC50 (µM) after 96h	Reference
Lankanolide	A549 (Lung)	TBD	-
MCF-7 (Breast)	TBD	-
PC-3 (Prostate)	TBD	-
HeLa (Cervical)	TBD	-
Lankacidin C	HeLa (Cervical)	223.5	[4]
T47D (Breast)	11.1	[4]

TBD: To be determined through experimentation.

Experimental Protocols: Cytotoxicity Assays

This colorimetric assay measures the reduction of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) by mitochondrial dehydrogenases in viable cells to form a purple formazan product.

Materials:

• Lankanolide stock solution

• Cancer cell lines (e.g., HeLa, T47D)

• DMEM/RPMI-1640 medium with 10% FBS

• MTT solution (5 mg/mL in PBS)

• DMSO

• Sterile 96-well plates

Procedure:

• Seed cells in a 96-well plate at an appropriate density and allow them to attach overnight.

• Treat the cells with serial dilutions of lankanolide for 24, 48, or 72 hours.

• After the incubation period, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

This assay directly measures the effect of lankanolide on the assembly of microtubules in vitro.

Materials:

• Lankanolide

• Tubulin protein

• GTP

• Polymerization buffer

• Spectrophotometer with temperature control

Procedure:

• Reconstitute tubulin protein in polymerization buffer.

• Add GTP and lankanolide at various concentrations to the tubulin solution.

• Monitor the change in absorbance at 340 nm over time at 37°C. An increase in absorbance indicates tubulin polymerization.

• Paclitaxel can be used as a positive control for microtubule stabilization, and colchicine as a negative control (destabilizer).

Visualization: Mechanism of Cytotoxicity and Apoptosis

Proposed cytotoxic mechanism of Lankanolide.

References

• 1. Modular approaches to lankacidin antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. mdpi.com [mdpi.com]
• 4. graduate-studies-in-cancer-research.org [graduate-studies-in-cancer-research.org]

Application Notes and Protocols for Scaling Up Lankanolide Fermentation

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lankanolide, the aglycone of the macrolide antibiotic lankamycin, is a polyketide natural product with significant biological activity. Produced by the bacterium Streptomyces rochei, enhancing its production yield through fermentation is a critical step for further research and potential therapeutic applications. This document provides detailed protocols and application notes for the scale-up of Lankanolide fermentation, from inoculum preparation to downstream processing and analysis. The methodologies are based on established principles of Streptomyces fermentation and macrolide purification, providing a robust starting point for process optimization and large-scale production.

Introduction

The increasing demand for novel antibiotics to combat drug-resistant pathogens has renewed interest in natural products like Lankanolide. The fermentation of Streptomyces rochei to produce Lankanolide, however, can be challenging due to the complex regulation of secondary metabolism and the potential for low yields. Scaling up the fermentation process from laboratory shake flasks to industrial bioreactors requires careful optimization of nutritional and physical parameters to maintain high productivity.

These application notes provide a comprehensive guide for researchers to develop a scalable Lankanolide production process. The protocols herein cover inoculum development, batch and fed-batch fermentation strategies, product recovery, and analytical quantification.

Lankanolide Biosynthesis Pathway

The biosynthesis of Lankanolide is governed by the lankamycin (lkm) gene cluster in Streptomyces rochei. Lankanolide is the aglycone precursor to the antibiotic lankamycin. The pathway involves a Type I polyketide synthase (PKS) that assembles the macrolactone ring from simple carboxylic acid precursors. Subsequent post-PKS modifications, including hydroxylations, are required to form the final Lankanolide structure. A simplified representation of the Lankanolide biosynthesis and its subsequent conversion to lankamycin is depicted below.

Figure 1: Simplified Lankanolide Biosynthesis Pathway

Fermentation Protocols

Inoculum Development

A robust and healthy inoculum is crucial for successful fermentation. The following is a two-stage inoculum development protocol.

Protocol 1: Inoculum Preparation

• Spore Suspension Preparation:

  • Grow Streptomyces rochei on a suitable agar medium (e.g., ISP Medium 4) at 28-30°C for 7-10 days until sporulation is observed.

  • Aseptically scrape the spores from the surface of the agar plate and suspend them in sterile water containing 0.01% (v/v) Tween 80.

  • Filter the spore suspension through sterile cotton wool to remove mycelial fragments.

  • Adjust the spore concentration to approximately 1 x 10⁸ spores/mL. This suspension can be stored at -80°C in 20% glycerol for long-term use.

• Seed Culture (Stage 1):

  • Inoculate 50 mL of seed medium in a 250 mL baffled flask with 1 mL of the spore suspension.

  • Incubate at 28-30°C on a rotary shaker at 200-250 rpm for 48-72 hours.

• Production Inoculum (Stage 2):

  • Transfer the seed culture (5-10% v/v) to the production fermenter containing the production medium.

Fermentation Media

The composition of the fermentation medium significantly impacts Lankanolide production. Below are representative media compositions for seed and production stages.

Table 1: Seed and Production Media Composition

Component	Seed Medium (g/L)	Production Medium (g/L)
Glucose	20	40
Soluble Starch	-	20
Yeast Extract	5	10
Peptone	5	10
(NH₄)₂SO₄	2	4
K₂HPO₄	1	2
MgSO₄·7H₂O	0.5	1
CaCO₃	2	4
Trace Metal Solution	1 mL	2 mL
pH	7.0-7.2	7.0-7.2

Trace Metal Solution (g/L): FeSO₄·7H₂O 1.0, MnCl₂·4H₂O 1.0, ZnSO₄·7H₂O 1.0.

Batch Fermentation Protocol

Batch fermentation is a straightforward method for initial process development and optimization.

Protocol 2: Laboratory-Scale Batch Fermentation (5 L Bioreactor)

• Sterilization: Autoclave the fermenter with the production medium at 121°C for 20-30 minutes.

• Inoculation: Aseptically inoculate the sterile medium with 5-10% (v/v) of the Stage 2 inoculum culture.

• Fermentation Parameters:

  • Temperature: 28-30°C

  • pH: Maintain at 7.0 by automated addition of 1 M NaOH or 1 M H₂SO₄.

  • Agitation: 300-500 rpm.

  • Aeration: 1.0-1.5 vvm (volume of air per volume of medium per minute).

  • Dissolved Oxygen (DO): Maintain above 30% saturation by controlling agitation and aeration rate.

• Sampling: Aseptically withdraw samples at regular intervals (e.g., every 12 hours) to monitor cell growth (dry cell weight), substrate consumption (e.g., glucose), and Lankanolide concentration.

• Harvesting: The fermentation is typically harvested after 120-168 hours, or when Lankanolide production ceases.

Fed-Batch Fermentation Strategy

Fed-batch fermentation can improve Lankanolide yields by overcoming substrate limitation and catabolite repression.

Protocol 3: Fed-Batch Fermentation (5 L Bioreactor)

• Initial Batch Phase: Start the fermentation as a batch culture with a lower initial concentration of the primary carbon source (e.g., 20 g/L glucose).

• Feeding Phase: Once the initial carbon source is nearly depleted (typically after 24-48 hours), start feeding a concentrated nutrient solution.

  • Feed Solution: A sterile solution of glucose (500 g/L) and yeast extract (100 g/L).

  • Feeding Rate: Start with a low feed rate (e.g., 0.5-1.0 g of glucose per liter per hour) and gradually increase it to maintain a low residual glucose concentration in the fermenter (e.g., < 5 g/L). The feed rate should be adjusted based on real-time monitoring of glucose levels and dissolved oxygen.

• Fermentation Parameters: Maintain the same temperature, pH, and aeration conditions as in the batch fermentation. Adjust agitation to maintain DO above 30% as the cell density increases.

• Duration: Continue the fed-batch operation for 168-240 hours, or until Lankanolide production plateaus.

Downstream Processing and Purification

The recovery and purification of Lankanolide from the fermentation broth is a multi-step process.

Protocol 4: Lankanolide Extraction and Purification

• Biomass Separation:

  • Separate the mycelial biomass from the fermentation broth by centrifugation (5,000-10,000 x g for 15-20 minutes) or microfiltration. Lankanolide is an intracellular product, so the biomass should be retained.

• Extraction:

  • Resuspend the cell pellet in an equal volume of a suitable organic solvent (e.g., ethyl acetate or acetone).

  • Homogenize the cell suspension using a high-speed blender or sonicator to disrupt the cells and facilitate extraction.

  • Stir the mixture for 2-4 hours at room temperature.

  • Separate the organic phase containing the extracted Lankanolide from the cell debris by centrifugation or filtration.

  • Repeat the extraction process on the cell debris to maximize recovery.

• Concentration:

  • Combine the organic extracts and concentrate them under reduced pressure using a rotary evaporator to obtain a crude extract.

• Purification by Column Chromatography:

  • Dissolve the crude extract in a minimal amount of a suitable solvent (e.g., dichloromethane or a mixture of hexane and ethyl acetate).

  • Load the dissolved extract onto a silica gel column pre-equilibrated with a non-polar solvent (e.g., hexane).

  • Elute the column with a gradient of increasing polarity, for example, from 100% hexane to 100% ethyl acetate.

  • Collect fractions and analyze them for the presence of Lankanolide using TLC or HPLC.

  • Pool the fractions containing pure Lankanolide and concentrate them to yield the final product.

Analytical Methods

Accurate quantification of Lankanolide is essential for process monitoring and optimization. High-Performance Liquid Chromatography (HPLC) is the method of choice.

Protocol 5: HPLC Quantification of Lankanolide

• HPLC System: A standard HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water (both may contain 0.1% formic acid or trifluoroacetic acid to improve peak shape).

  • Example Gradient: Start with 30% acetonitrile, ramp to 90% acetonitrile over 20 minutes, hold for 5 minutes, and then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm.

• Quantification: Prepare a standard curve using purified Lankanolide of known concentration. The concentration in the samples can be determined by comparing the peak area to the standard curve.

Scale-Up Considerations

Scaling up from a laboratory bioreactor to an industrial fermenter requires maintaining geometric similarity and key process parameters.

Table 2: Key Parameters for Fermentation Scale-Up

Parameter	Laboratory Scale (e.g., 5 L)	Pilot/Industrial Scale (e.g., 500 L)	Scale-Up Consideration
Inoculum Volume	5-10% (v/v)	5-10% (v/v)	Maintain the same percentage.
Tip Speed	1.5-2.5 m/s	2.0-4.0 m/s	Maintain similar tip speed to ensure comparable shear stress.
Power per Unit Volume (P/V)	0.5-1.5 kW/m³	1.0-2.5 kW/m³	Keep P/V constant for similar mixing and mass transfer.
Oxygen Transfer Rate (OTR)	kLa (h⁻¹) of 50-150	kLa (h⁻¹) of 100-300	Maintain a constant kLa to ensure adequate oxygen supply.

Experimental Workflow and Logic

The overall process of scaling up Lankanolide fermentation follows a logical progression from small-scale optimization to large-scale production.

Figure 2: Lankanolide Fermentation Scale-Up Workflow

Conclusion

The protocols and guidelines presented in this document offer a comprehensive framework for the successful scale-up of Lankanolide fermentation. By systematically optimizing each stage of the process, from inoculum development to downstream purification, researchers can significantly enhance the production of this promising natural product. It is important to note that these protocols should be considered as a starting point, and further process-specific optimization will be necessary to achieve maximal yields at an industrial scale.

Application Notes and Protocols: Techniques for Labeling Lankanolide for Cellular Uptake Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lankanolide, a macrolide natural product, holds potential for various therapeutic applications. Understanding its cellular uptake and intracellular localization is crucial for elucidating its mechanism of action and optimizing its delivery. This document provides detailed protocols for the fluorescent labeling of Lankanolide and subsequent analysis of its cellular uptake using flow cytometry and confocal microscopy.

Fluorescent Labeling of Lankanolide

To visualize and track Lankanolide within cells, a fluorescent tag can be covalently attached. Given the polyhydroxylated nature of Lankanolide, a suitable labeling strategy involves targeting one of its hydroxyl groups. 7-nitrobenzo-2-oxa-1,3-diazole (NBD) is a small, environmentally sensitive fluorophore that is well-suited for this purpose, as its fluorescence is quenched in aqueous environments and enhanced in hydrophobic environments, such as the cell membrane and intracellular compartments.

Labeling Strategy: Targeting Hydroxyl Groups with NBD-Cl

The chemical structure of Lankanolide ((2R,3R,4R,5R,6R,7S,9S,10S,11R,12S,13R)-6,7,10,12-tetrahydroxy-2-((2S,3S)-3-hydroxybutan-2-yl)-3,5,7,9,11,13-hexamethyl-14-oxooxacyclotetradecan-4-yl acetate) reveals several secondary and tertiary hydroxyl groups that can be targeted for labeling. A one-pot labeling protocol using 4-chloro-7-nitrobenzofurazan (NBD-Cl) can be employed for efficient fluorescent tagging.[1] This method is advantageous as it often does not require protection of other functional groups.

Figure 1: Experimental workflow for fluorescent labeling of Lankanolide.

Experimental Protocol: NBD-Lankanolide Synthesis

Materials:

• Lankanolide

• 4-chloro-7-nitrobenzofurazan (NBD-Cl)

• 4-(Dimethylamino)pyridine (DMAP)

• Anhydrous N,N-Dimethylformamide (DMF)

• Triethylamine (TEA)

• Dichloromethane (DCM)

• Methanol (MeOH)

• Deionized water

• Argon or Nitrogen gas

• Round bottom flask

• Magnetic stirrer

• Syringes and needles

• Thin Layer Chromatography (TLC) plates (silica gel)

• Rotary evaporator

• High-Performance Liquid Chromatography (HPLC) system

• Mass Spectrometer (MS)

• Nuclear Magnetic Resonance (NMR) spectrometer

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (argon or nitrogen), dissolve Lankanolide (1 equivalent) in anhydrous DMF.

• Addition of Reagents: To the stirred solution, add DMAP (1.2 equivalents) followed by the dropwise addition of a solution of NBD-Cl (1.5 equivalents) in anhydrous DMF. Finally, add TEA (2.0 equivalents) to the reaction mixture.

• Reaction Conditions: Stir the reaction mixture at room temperature (25°C) for 24-48 hours. The progress of the reaction can be monitored by TLC.

• Quenching and Extraction: Once the reaction is complete, quench the reaction by adding deionized water. Extract the aqueous layer with DCM (3 x volume).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by reverse-phase HPLC. A C18 column with a gradient of acetonitrile in water is recommended.[2]

  • Column: C18, 5 µm, 4.6 x 250 mm

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water

  • Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in Acetonitrile

  • Gradient: 30-100% B over 30 minutes

  • Flow Rate: 1 mL/min

  • Detection: UV at 470 nm (for NBD) and 210 nm (for Lankanolide backbone)

• Characterization: Collect the fractions containing the fluorescent product and confirm the structure and purity of NBD-Lankanolide using high-resolution mass spectrometry (HRMS) and NMR spectroscopy.[3]

Cellular Uptake Studies of NBD-Lankanolide

Once NBD-Lankanolide is synthesized and purified, its cellular uptake can be quantified and visualized using flow cytometry and confocal microscopy.

Figure 2: Workflow for cellular uptake studies of NBD-Lankanolide.

Quantitative Analysis of Cellular Uptake by Flow Cytometry

Flow cytometry allows for the rapid quantification of the fluorescent signal from thousands of individual cells, providing a robust measure of cellular uptake.

Experimental Protocol:

• Cell Seeding: Seed a suitable cell line (e.g., HeLa, A549) in a 24-well plate at a density of 1 x 10^5 cells per well and allow them to adhere overnight.

• Compound Incubation: Treat the cells with varying concentrations of NBD-Lankanolide (e.g., 1, 5, 10, 25, 50 µM) in fresh cell culture medium. Include a vehicle control (DMSO) and unstained cells as controls. Incubate for different time points (e.g., 1, 4, 8, 24 hours) at 37°C in a CO2 incubator.

• Cell Harvesting: After incubation, wash the cells twice with ice-cold phosphate-buffered saline (PBS) to remove any unbound compound.

• Detachment: Detach the cells using trypsin-EDTA, then neutralize with complete medium.

• Sample Preparation: Centrifuge the cell suspension at 300 x g for 5 minutes, discard the supernatant, and resuspend the cell pellet in 500 µL of FACS buffer (PBS containing 1% FBS and 0.1% sodium azide).

• Flow Cytometry Analysis: Analyze the cells on a flow cytometer equipped with a 488 nm laser for excitation. Detect the NBD fluorescence in the appropriate channel (typically FITC or equivalent, ~530/30 nm). Collect data for at least 10,000 events per sample.

• Data Analysis: Gate the live cell population based on forward and side scatter properties. Determine the mean fluorescence intensity (MFI) of the gated population for each condition.

Data Presentation:

Concentration (µM)	Incubation Time (h)	Mean Fluorescence Intensity (Arbitrary Units)
1	1	150 ± 15
1	4	450 ± 35
1	24	1200 ± 90
10	1	800 ± 60
10	4	2500 ± 200
10	24	7500 ± 550
50	1	3000 ± 250
50	4	9000 ± 700
50	24	25000 ± 1800

Table 1: Representative quantitative data of NBD-Lankanolide cellular uptake measured by flow cytometry. Values are presented as mean ± standard deviation.

Visualization of Intracellular Localization by Confocal Microscopy

Confocal microscopy provides high-resolution images of fluorescently labeled cells, allowing for the determination of the subcellular localization of NBD-Lankanolide.[4]

Experimental Protocol:

• Cell Seeding: Seed cells on sterile glass coverslips in a 12-well plate at a density of 5 x 10^4 cells per well and allow them to adhere overnight.

• Compound Incubation: Treat the cells with NBD-Lankanolide (e.g., 10 µM) in fresh cell culture medium and incubate for the desired time (e.g., 4 hours) at 37°C.

• Washing: Wash the cells three times with warm PBS.

• Fixation: Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

• Permeabilization (Optional): If co-staining with intracellular organelle markers, permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

• Counterstaining (Optional): To visualize the nucleus, stain with DAPI (4′,6-diamidino-2-phenylindole) for 5 minutes. To visualize specific organelles, use appropriate fluorescent trackers (e.g., MitoTracker for mitochondria, LysoTracker for lysosomes).

• Mounting: Wash the coverslips with PBS and mount them onto glass slides using an anti-fade mounting medium.

• Confocal Imaging: Image the slides using a confocal laser scanning microscope.

  • Excitation/Emission: For NBD, use a 488 nm laser line for excitation and collect emission between 500-550 nm. For DAPI, use a 405 nm laser and collect emission between 420-480 nm.

  • Objective: 60x or 100x oil immersion objective.

  • Image Acquisition: Acquire z-stacks to obtain three-dimensional information about the intracellular distribution of NBD-Lankanolide.

• Image Analysis: Analyze the images to determine the colocalization of NBD-Lankanolide with specific cellular compartments.

Potential Signaling Pathways Affected by Lankanolide

Macrolides are known to modulate various cellular signaling pathways, often independent of their antimicrobial activity.[5][6] Based on the known effects of other macrolides, Lankanolide may influence inflammatory and cell survival pathways such as the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) pathways.[5][7][8]

Figure 3: Postulated effect of Lankanolide on the MAPK signaling pathway.

Figure 4: Postulated effect of Lankanolide on the NF-κB signaling pathway.

Conclusion

The protocols outlined in these application notes provide a comprehensive framework for the fluorescent labeling of Lankanolide and the subsequent investigation of its cellular uptake. By employing these techniques, researchers can gain valuable insights into the pharmacokinetics and pharmacodynamics of this promising natural product, which is essential for its further development as a therapeutic agent. The provided diagrams of potential signaling pathways offer a starting point for investigating the molecular mechanisms underlying the biological activities of Lankanolide.

References

• 1. One-pot fluorescent labeling protocol for complex hydroxylated bioactive natural products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Normal- and reverse-phase HPLC separations of fluorescent (NBD) lipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mass spectrometry of Natural Products: Current, Emerging and Future Technologies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Confocal microscopy for intracellular co-localization of proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Azithromycin - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Technical Support Center: Overcoming Low Yield in Lankanolide Fermentation

Welcome to the technical support center for Lankanolide fermentation. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the production of Lankanolide, a valuable macrolide antibiotic precursor. Here you will find answers to frequently asked questions and detailed guides to overcome common challenges associated with low fermentation yields.

Frequently Asked Questions (FAQs)

Q1: What is Lankanolide, and why is its fermentation yield often low?

A1: Lankanolide is the aglycone core of lankamycin, a 14-membered macrolide antibiotic produced by the bacterium Streptomyces rochei. Its complex structure is assembled by a Type I polyketide synthase (PKS). Low fermentation yields are common for many secondary metabolites, including Lankanolide, due to several factors:

• Complex Biosynthetic Pathway: The production of Lankanolide involves a large, multi-enzyme PKS system and numerous post-PKS modifications, offering many potential bottlenecks.

• Tight Regulation: The expression of the lankanolide biosynthetic gene cluster (lkm) is tightly regulated by a complex network of signaling molecules and transcriptional regulators. The biosynthesis is often initiated in the late exponential or stationary phase of growth.

• Precursor and Cofactor Limitation: The high demand for precursors like methylmalonyl-CoA and malonyl-CoA, as well as cofactors like NADPH, can exceed the central metabolic capacity of the cell.

• Suboptimal Fermentation Conditions: Standard fermentation conditions may not be optimal for inducing the expression of the lkm gene cluster and supporting high-level production.

Q2: What are the primary strategies to improve Lankanolide yield?

A2: The primary strategies for enhancing Lankanolide production can be categorized into three main areas:

• Metabolic and Genetic Engineering: This involves the targeted genetic modification of Streptomyces rochei to enhance the expression of the Lankanolide biosynthetic pathway, increase precursor supply, and remove regulatory bottlenecks.

• Fermentation Process Optimization: This focuses on refining the culture conditions, including medium composition, pH, temperature, and aeration, to create an environment conducive to high-yield Lankanolide production.

• Precursor Feeding: This strategy involves supplementing the fermentation medium with specific metabolic precursors to bypass potential bottlenecks in their endogenous biosynthesis.

Q3: How can I identify the rate-limiting step in my Lankanolide fermentation?

A3: Identifying the specific bottleneck in your fermentation can be challenging but is crucial for targeted optimization. A metabolomics-driven approach can be highly effective. By analyzing the intracellular concentrations of pathway intermediates, you can identify points of accumulation, which suggest a downstream enzymatic step is rate-limiting. For instance, an accumulation of an early polyketide chain intermediate would point towards a specific PKS module or a tailoring enzyme as the bottleneck. In the absence of advanced analytical techniques, a systematic approach of overexpressing key pathway enzymes or feeding different precursors can empirically identify rate-limiting steps.

Troubleshooting Guides

Issue 1: Low or No Detectable Lankanolide Production

This is a common issue, especially when working with new strains or fermentation conditions. The following troubleshooting steps can help identify and resolve the problem.

Possible Cause 1: Inappropriate Fermentation Medium or Culture Conditions

The composition of the fermentation medium and the physical parameters of the culture environment are critical for inducing secondary metabolism in Streptomyces rochei.

Solutions:

• Optimize Medium Composition: A rich medium is often required for the initial growth phase, followed by a shift to a production medium that may have different nutrient compositions to trigger secondary metabolism.

• Control pH and Temperature: The optimal pH and temperature for Lankanolide production may differ from those for biomass growth. It is crucial to monitor and control these parameters throughout the fermentation.

Experimental Protocol: Flask Fermentation of Streptomyces rochei

This protocol provides a starting point for the flask-level fermentation of Streptomyces rochei for the production of antimicrobial metabolites, including Lankanolide.

• Seed Culture Preparation:

  • Inoculate a 500-mL flask containing 100 mL of seed medium with a frozen seed suspension of Streptomyces rochei.

  • Seed Medium Composition (g/L): Yeast extract 5.0, NZ-Amine type A 5.0, Dextrin 20.0, Glucose 10.0, CaCO₃ 1.0.

  • Incubate at 32°C for 48 hours on a rotary shaker at 210 rpm.

• Production Culture:

  • Inoculate a 250-mL flask containing 50 mL of production medium with 5 mL of the seed culture.

  • Production Medium Composition (g/L): Soyabean meal 10.0, Glucose 10.0, CaCO₃ 1.0, K₂HPO₄ 1.0. The medium should be prepared with a 50:50 mixture of distilled water and aged natural seawater, with the pH adjusted to 7.0.[1]

  • Incubate for up to 120 hours at 30°C on a rotary shaker at 110 rpm.[1]

  • Monitor Lankanolide production at regular intervals (e.g., every 24 hours) starting from 48 hours post-inoculation.

Possible Cause 2: Repression of the Lankanolide Biosynthetic Gene Cluster

The lkm gene cluster is subject to complex regulation, and its expression can be silenced under certain conditions.

Solutions:

• Overexpress Pathway-Specific Activators: Many secondary metabolite gene clusters are controlled by pathway-specific positive regulators. Identifying and overexpressing these regulators can significantly enhance the transcription of the entire gene cluster.

• Knockout Pathway-Specific Repressors: Conversely, deleting genes that encode for repressor proteins can de-repress the gene cluster and lead to increased production.

Quantitative Data on Yield Improvement by Regulator Manipulation (Analogous Systems)

While specific quantitative data for Lankanolide is limited in publicly available literature, studies on other Streptomyces secondary metabolites demonstrate the potential of this approach.

Secondary Metabolite	Host Strain	Genetic Modification	Fold Increase in Yield
C-1027	S. globisporus	Overexpression of activator sgcR1	2-3 fold
Fredericamycin	S. griseus	Overexpression of activator fdmR1	Significant increase
Platensimycin	S. platensis	Deletion of repressor ptmR1	Significant increase

This table presents data from analogous systems to illustrate the potential impact of regulatory gene manipulation.

Experimental Workflow: Overexpression of a Pathway-Specific Activator

Caption: Workflow for overexpressing a pathway-specific activator to enhance Lankanolide production.

Issue 2: Moderate Lankanolide Yield with Potential for Improvement

In cases where Lankanolide is produced but at suboptimal levels, the following strategies can be employed to boost the yield.

Possible Cause 1: Limited Precursor Supply

The biosynthesis of the Lankanolide polyketide backbone requires a significant supply of methylmalonyl-CoA and malonyl-CoA. The endogenous pools of these precursors can become a limiting factor.

Solution: Precursor Feeding

Supplementing the fermentation medium with precursors that can be readily converted into the required building blocks can significantly increase the final product yield.

Potential Precursors for Lankanolide Biosynthesis:

• Propionate: Can be converted to propionyl-CoA and subsequently to methylmalonyl-CoA.

• Valine and Isoleucine: These branched-chain amino acids can be catabolized to furnish precursors for methylmalonyl-CoA.

• Glycerol: Can serve as a good carbon source that can be channeled into both primary and secondary metabolism.

Experimental Protocol: Precursor Feeding

• Prepare the production medium as described in the previous section.

• Prepare sterile stock solutions of the chosen precursor (e.g., sodium propionate, valine, or glycerol).

• Add the precursor to the production culture at the time of inoculation or at a specific time point during the fermentation (e.g., at the onset of the stationary phase).

• Test a range of precursor concentrations to determine the optimal level, as high concentrations can be toxic to the cells.

• Include a control fermentation without the added precursor for comparison.

• Monitor Lankanolide production and cell growth to assess the effect of the precursor.

Possible Cause 2: Inefficient Enzymatic Step in the Biosynthetic Pathway

One or more enzymes in the Lankanolide biosynthetic pathway may have low catalytic efficiency, creating a bottleneck.

Solution: Overexpression of Bottleneck Enzymes

Identifying and overexpressing the gene encoding the rate-limiting enzyme can increase the metabolic flux through the pathway.

Identifying Potential Bottleneck Enzymes:

• Cytochrome P450 Monooxygenases: These enzymes often catalyze slow reactions and can be rate-limiting. In the lankamycin pathway, LkmK and LkmF are P450 monooxygenases.[1]

• Glycosyltransferases: The attachment of sugar moieties can also be a bottleneck. LkmL and LkmI are glycosyltransferases in the lankamycin pathway.[1]

• Polyketide Synthase (PKS) Modules: Specific modules within the PKS may have lower efficiency.

Lankanolide Biosynthetic Pathway Overview

Caption: Simplified overview of the Lankanolide biosynthetic pathway.

Disclaimer

The information provided in this technical support center is intended for guidance and informational purposes only. The specific outcomes of the described experiments may vary depending on the specific Streptomyces rochei strain, laboratory conditions, and other experimental variables. It is recommended to consult the primary scientific literature for more detailed information and to optimize these protocols for your specific research needs.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: Purification of Lankanolide from Culture

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges encountered during the purification of Lankanolide from fermentation cultures. Due to the limited publicly available information specific to Lankanolide, this guide draws upon established principles of natural product and macrolide antibiotic purification.

Frequently Asked Questions (FAQs)

Q1: What are the initial steps for extracting Lankanolide from the fermentation broth?

A1: The initial recovery of Lankanolide, an extracellular product, involves separating the microbial cells and large solid particles from the culture supernatant. This is typically achieved through centrifugation or filtration. Following clarification, solvent extraction using a water-immiscible organic solvent like ethyl acetate is a common subsequent step to partition Lankanolide from the aqueous phase.

Q2: What are the common chromatographic techniques used for Lankanolide purification?

A2: Following initial extraction and concentration, a multi-step chromatographic approach is generally employed to achieve high purity. This may include:

• Adsorption Chromatography: Using stationary phases like silica gel or alumina to separate compounds based on their polarity.

• Size-Exclusion Chromatography (SEC): Employing resins like Sephadex LH-20 to separate molecules based on their size. This has been reported for the separation of Lankamycin and its derivatives.

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): A high-resolution technique for final polishing, using a nonpolar stationary phase (e.g., C18) and a polar mobile phase.

Q3: How can I monitor the presence and purity of Lankanolide during purification?

A3: Analytical techniques such as High-Performance Liquid Chromatography (HPLC) coupled with a Diode Array Detector (DAD) or Mass Spectrometry (MS) are essential for tracking Lankanolide.[1][2] LC-MS/MS offers high sensitivity and selectivity for quantification and identification, even in complex matrices.[1][2] Thin-Layer Chromatography (TLC) can also be used as a rapid, qualitative tool to monitor the progress of purification.

Q4: What are the potential stability issues for Lankanolide during purification?

A4: Macrolide antibiotics can be susceptible to degradation under certain conditions. Key factors to consider for Lankanolide are:

• pH: Macrolides can be unstable at acidic or alkaline pH. It is crucial to control the pH during extraction and chromatography.

• Temperature: Elevated temperatures can lead to degradation.[3] Evaporation of solvents should be performed under reduced pressure at low temperatures.

• Oxidation: Exposure to oxidative conditions can potentially degrade the molecule.[3]

• Enzymatic Degradation: Residual enzymes from the fermentation broth could potentially degrade Lankanolide.

Troubleshooting Guide

Encountering problems during purification is common. The following table outlines potential issues, their likely causes, and suggested solutions, based on general principles of natural product purification.[4][5]

Problem	Possible Causes	Recommended Solutions
Low yield of Lankanolide in the initial extract	- Incomplete cell lysis (if Lankanolide is partially intracellular).- Inefficient extraction by the chosen solvent.- Degradation of Lankanolide during extraction.- Suboptimal harvest time from the fermentation.[4]	- Optimize cell disruption methods if necessary.- Test different extraction solvents or solvent mixtures.- Ensure mild extraction conditions (e.g., low temperature, neutral pH).- Determine the optimal harvest time for maximal Lankanolide production.
Poor separation during column chromatography	- Inappropriate stationary or mobile phase.- Column overloading.- Presence of interfering compounds.	- Screen different chromatographic conditions (e.g., normal phase, reversed-phase, different solvent systems).- Reduce the sample load on the column.- Incorporate a pre-purification step to remove highly polar or non-polar impurities.
Presence of multiple, closely eluting peaks in HPLC	- Isomers or closely related analogues of Lankanolide.- On-column degradation.	- Optimize HPLC method (e.g., gradient, temperature, different column chemistry).- Check the stability of the sample in the mobile phase.
Loss of Lankanolide during solvent evaporation	- Degradation due to excessive heat.- Co-evaporation with the solvent.	- Use a rotary evaporator under high vacuum and low temperature.- Consider alternative concentration methods like lyophilization if the compound is unstable in solution.
Inconsistent purity results	- Variability in fermentation batches.- Inconsistent purification protocol execution.- Degradation of purified sample during storage.	- Standardize the fermentation and purification protocols.- Ensure consistent quality of solvents and reagents.- Store purified Lankanolide under optimal conditions (e.g., low temperature, protected from light, under inert gas).

Data Presentation

To effectively evaluate and optimize the purification process, it is crucial to maintain a detailed record of quantitative data at each step. The following table provides a hypothetical example of how to track recovery and purity.

Purification Step	Total Volume (mL)	Lankanolide Concentration (mg/mL)	Total Lankanolide (mg)	Purity (%)	Step Recovery (%)	Overall Recovery (%)
Clarified Culture Supernatant	5000	0.05	250	5	-	100
Ethyl Acetate Extract	500	0.45	225	30	90	90
Silica Gel Chromatography Pool	50	3.6	180	75	80	72
Sephadex LH-20 Chromatography Pool	20	7.65	153	90	85	61.2
Preparative RP-HPLC	5	27.54	137.7	>98	90	55.1

Note: The data in this table is for illustrative purposes only and does not represent actual experimental results.

Experimental Protocols

General Workflow for Lankanolide Purification

The following is a generalized experimental workflow based on common practices for macrolide purification. Optimization will be required for specific experimental conditions.

A generalized workflow for the purification of Lankanolide.

Troubleshooting Logic

The following diagram illustrates a logical approach to troubleshooting common issues during the purification process.

A decision tree for troubleshooting Lankanolide purification.

References

• 1. Comprehensive determination of macrolide antibiotics, their synthesis intermediates and transformation products in wastewater effluents and ambient waters by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Analysis of macrolide antibiotics in water by magnetic solid-phase extraction and liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. farabi.university [farabi.university]
• 5. uop.edu.pk [uop.edu.pk]

Technical Support Center: Optimization of Lankanolide Extraction from Biomass

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the extraction of lankanolide from biomass, primarily Streptomyces rochei.

Frequently Asked Questions (FAQs)

Q1: What is lankanolide and what are its key properties?

A1: Lankanolide is a macrolide antibiotic. Its chemical formula is C25H46O9 and it has a molecular weight of approximately 490.6 g/mol [1]. Understanding its chemical and physical properties is crucial for optimizing extraction and purification protocols.

Q2: Which solvent is most effective for extracting lankanolide from Streptomyces rochei biomass?

A2: Ethyl acetate is a commonly used and effective solvent for the extraction of lankanolide and related macrolides from the supernatant of Streptomyces rochei cultures[2]. The selection of a solvent is generally based on the polarity and nature of the target phytochemical constituents[3]. For macrolides, which can be amphiphilic, polar organic solvents are often a good choice[4].

Q3: What are the optimal fermentation conditions for lankanolide production in Streptomyces?

A3: The production of secondary metabolites like lankanolide is highly influenced by environmental and nutritional factors. Optimal conditions generally include a specific pH, temperature, and composition of the culture medium. For many Streptomyces species, a neutral to slightly alkaline pH (around 7.0-8.0), a temperature of 28-37°C, and specific carbon and nitrogen sources in the fermentation medium are crucial for maximizing antibiotic production[5]. It is recommended to optimize these parameters for your specific Streptomyces strain.

Q4: What analytical methods are suitable for quantifying lankanolide?

A4: High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS) is a highly sensitive and reliable method for the identification and quantification of macrolides like lankanolide in complex biological samples[6][7]. This technique offers high specificity and allows for accurate measurements even at low concentrations[8][9].

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Low or no lankanolide yield	Suboptimal fermentation conditions.	Optimize culture parameters such as pH, temperature, aeration, and incubation time. For Streptomyces, production of secondary metabolites is often maximal after a specific growth phase[5].
Inappropriate carbon or nitrogen source in the culture medium.	Experiment with different carbon (e.g., glucose, starch) and nitrogen (e.g., yeast extract, peptone) sources to enhance lankanolide production[10].
Inefficient extraction solvent.	While ethyl acetate is commonly used, consider testing other organic solvents of varying polarities. A mixture of solvents can sometimes improve extraction efficiency[3][11].
Presence of many impurities in the crude extract	Extraction of a wide range of cellular components.	Employ a multi-step purification process. After initial solvent extraction, use techniques like silica gel chromatography or Sephadex LH-20 chromatography for further purification[2].
Co-extraction of pigments and other colored compounds.	Some solvent choices, like chloroform, may extract a high level of impurities and pigments. Consider a solvent system that is more selective for macrolides[11].
Degradation of lankanolide during extraction/purification	Exposure to unfavorable pH or temperature.	Macrolides can be sensitive to acidic or alkaline conditions and high temperatures. Maintain a neutral pH and use moderate temperatures during extraction and solvent evaporation.
Enzymatic degradation.	Ensure that the biomass is separated from the culture supernatant promptly after fermentation to minimize enzymatic activity.
Difficulty in separating lankanolide from related compounds	Similar physicochemical properties of lankanolide and its derivatives.	Utilize high-resolution chromatographic techniques. Successive chromatography steps with different solvent systems may be necessary to achieve high purity. Preparative HPLC can also be employed for final purification[10].
Inconsistent results between batches	Variability in fermentation conditions.	Standardize the fermentation protocol, including inoculum preparation, media composition, and all physical parameters to ensure reproducibility[12].
Incomplete solvent evaporation leading to residual solvent in the final product.	Ensure complete removal of the extraction solvent under reduced pressure at a controlled temperature to avoid degradation.

Quantitative Data

The following table summarizes reported yields for lankamycin (a glycosylated form of lankanolide) and its derivatives from Streptomyces rochei, which can serve as a benchmark for extraction optimization.

Compound	Producing Strain	Yield (mg/liter)	Citation
Lankamycin	S. rochei 51252 (parent strain)	2.0	[2]
8-deoxylankamycin	S. rochei KK01 (Δorf26)	1.2	[2]
15-deoxylankamycin	S. rochei KA26 (Δorf37)	0.7	[2]
8,15-dideoxylankamycin	S. rochei KA26 (Δorf37)	0.2	[2]

Experimental Protocols

Fermentation of Streptomyces rochei

This protocol is based on methodologies for antibiotic production in Streptomyces species.

• Inoculum Preparation:

  • Grow S. rochei on a suitable agar medium (e.g., ISP2 medium) to obtain a sporulated culture.

  • Inoculate a seed culture medium (e.g., YM liquid medium) with spores or mycelia from the agar plate.

  • Incubate the seed culture at 28-30°C for 2-3 days on a rotary shaker[2].

• Production Culture:

  • Transfer the seed culture (typically 1-10% v/v) to the production medium in a larger flask.

  • Incubate the production culture at 28-30°C for 5-10 days on a rotary shaker. The optimal incubation time should be determined experimentally by monitoring antibiotic production over time[5].

Extraction of Lankanolide

This protocol is adapted from the extraction of lankamycin from S. rochei[2].

• After incubation, centrifuge the culture broth to separate the supernatant from the mycelial biomass.

• Extract the supernatant twice with an equal volume of ethyl acetate by vigorous shaking in a separatory funnel.

• Combine the organic phases (ethyl acetate layers).

• Dry the combined organic phase with anhydrous sodium sulfate (Na₂SO₄), then filter to remove the drying agent.

• Concentrate the filtrate to dryness under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C.

Purification of Lankanolide

This multi-step purification protocol is based on methods for lankamycin and other secondary metabolites[2][10][13].

• Sephadex LH-20 Chromatography:

  • Dissolve the crude extract in a small volume of methanol.

  • Apply the dissolved extract to a Sephadex LH-20 column equilibrated with methanol.

  • Elute the column with methanol and collect fractions. Lankanolide and its derivatives are expected to elute in specific fractions based on their molecular weight.

• Silica Gel Chromatography:

  • Pool the fractions containing lankanolide from the Sephadex LH-20 chromatography and concentrate them.

  • Apply the concentrated sample to a silica gel column.

  • Elute the column with a gradient of solvents, such as chloroform-methanol or toluene-ethyl acetate, starting with a less polar mixture and gradually increasing the polarity[2].

  • Collect fractions and monitor them for the presence of lankanolide using an appropriate analytical method (e.g., TLC or HPLC).

• Final Purification (Optional):

  • For very high purity, fractions containing lankanolide can be further purified using semi-preparative HPLC[13].

Visualizations

Caption: Experimental workflow for lankanolide extraction and purification.

Caption: Troubleshooting logic for low lankanolide yield.

References

• 1. Lankanolide | C25H46O9 | CID 124201527 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Analysis of the Loading and Hydroxylation Steps in Lankamycin Biosynthesis in Streptomyces rochei - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Optimal Conditions for Antimicrobial Metabolites Production from a New Streptomyces sp. RUPA-08PR Isolated from Bangladeshi Soil - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development of an HPLC-MS/MS Method for the Determination of Alkaloids in Lupins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. rsc.org [rsc.org]
• 9. scispace.com [scispace.com]
• 10. researchtrend.net [researchtrend.net]
• 11. Extraction of Macrolide Antibiotics From Fermentation Broth By Centrifugal Extractor - Tiei liquid/liquid mixing and separation [tyextractor.com]
• 12. Choosing the Right Solvent for Drug Manufacturing [purosolv.com]
• 13. Purification and biological analysis of antimicrobial compound produced by an endophytic Streptomyces sp - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting Lankanolide peak tailing in chromatography

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering peak tailing issues during the chromatographic analysis of lankanolide.

Troubleshooting Guide: Lankanolide Peak Tailing

Q1: Why is my lankanolide peak tailing in my HPLC chromatogram?

Peak tailing for lankanolide in reversed-phase HPLC can stem from two main sources: secondary chemical interactions with the stationary phase and physical issues within the HPLC system.

• Chemical Interactions: Lankanolide is a large, neutral macrolide molecule with multiple hydroxyl (-OH) groups. These hydroxyl groups can form hydrogen bonds with the acidic silanol groups (Si-OH) present on the surface of silica-based stationary phases (like C18 or C8). This secondary interaction can cause some lankanolide molecules to be retained longer than others, leading to a "tailing" effect on the peak.

• Physical Problems: Issues such as a void at the column inlet, poorly packed column bed, or excessive extra-column volume (e.g., overly long tubing) can also cause peak tailing. These physical problems typically affect all peaks in the chromatogram, not just the lankanolide peak.

Q2: How can I identify the cause of my lankanolide peak tailing?

To diagnose the root cause, consider the following:

• Inspect All Peaks: If all peaks in your chromatogram exhibit tailing, the issue is likely physical. Check your column for voids, ensure all fittings are secure and appropriate, and minimize the length of your tubing.

• Analyte-Specific Tailing: If only the lankanolide peak (or other polar, neutral compounds) is tailing, the cause is likely a chemical interaction with the stationary phase.

Frequently Asked Questions (FAQs)

Q1: What is the ideal peak shape in chromatography?

An ideal chromatographic peak should be symmetrical and have a Gaussian shape. Peak asymmetry is often measured by the tailing factor (Tf) or asymmetry factor (As). A value of 1.0 indicates a perfectly symmetrical peak.

Q2: Will adjusting the mobile phase pH help reduce lankanolide peak tailing?

Since lankanolide is a neutral molecule without strongly acidic or basic functional groups, its own structure is not significantly affected by pH changes within the typical HPLC operating range. However, adjusting the mobile phase pH can influence the ionization state of the silica stationary phase. At a lower pH (e.g., 3-4), the silanol groups are protonated (Si-OH), reducing their ability to act as hydrogen bond acceptors and thereby minimizing the secondary interaction with lankanolide's hydroxyl groups.

Q3: Are there specific column types that are better for analyzing lankanolide?

Yes, using a modern, high-purity, end-capped C18 or C8 column is highly recommended. End-capping is a process where the residual silanol groups on the silica surface are chemically bonded with a small, inert compound (like trimethylsilane). This "shields" the silanols and significantly reduces the potential for secondary interactions that cause peak tailing.

Q4: Can the concentration of my lankanolide sample affect peak shape?

Yes, injecting too concentrated a sample can lead to column overload, which can manifest as peak fronting or tailing. If you suspect column overload, try diluting your sample and re-injecting. If the peak shape improves, this was likely the contributing factor.

Q5: How does temperature affect lankanolide peak shape?

Increasing the column temperature can improve peak shape for several reasons. It lowers the viscosity of the mobile phase, which can improve mass transfer and lead to sharper peaks. Additionally, it can reduce the strength of hydrogen bonding interactions between lankanolide and the stationary phase. However, excessively high temperatures can degrade the column or the analyte. A typical starting point for optimization is 30-40°C.

Data Presentation

The following table summarizes the effect of mobile phase composition and temperature on the peak asymmetry of macrolide antibiotics similar to lankanolide. This data can be used as a guide for method development.

Mobile Phase Composition	Temperature (°C)	Peak Asymmetry (As)	Reference
50% Acetonitrile in water	30	1.8	[1]
50% Acetonitrile in water	40	1.5	[1]
50% Acetonitrile in water	50	1.2	[1]
50% Acetonitrile in water	60	1.1	[1]
40% Methanol in water	30	2.1	[1]
40% Methanol in water	40	1.7	[1]
40% Methanol in water	50	1.4	[1]
40% Methanol in water	60	1.2	[1]

Experimental Protocols

General HPLC Method for Lankanolide Analysis

This protocol provides a starting point for the analysis of lankanolide. Optimization may be required based on your specific sample and instrumentation.

• Column: End-capped C18 or C8 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient:

  • Start at 30% B.

  • Linear gradient to 90% B over 20 minutes.

  • Hold at 90% B for 5 minutes.

  • Return to 30% B over 1 minute.

  • Equilibrate at 30% B for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C.

• Detection: UV at 210 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the lankanolide sample in the initial mobile phase composition (30% acetonitrile in water).

Visualizations

Caption: Troubleshooting workflow for lankanolide peak tailing.

Caption: Lankanolide interaction with the silica stationary phase.

References

• 1. mdpi.com [mdpi.com]

Minimizing degradation of Lankanolide during workup

Welcome to the technical support center for Lankanolide. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing the degradation of Lankanolide during experimental workup. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered in the isolation and purification of this macrolide antibiotic.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that contribute to the degradation of Lankanolide during workup?

A1: Lankanolide, like many macrolides, is susceptible to degradation under various conditions. The primary factors to control during workup are:

• pH: Lankanolide is sensitive to both acidic and alkaline conditions, which can catalyze hydrolysis of the lactone ring and other functional groups. Maintaining a near-neutral pH is crucial.

• Temperature: Elevated temperatures can accelerate degradation reactions. All steps of the workup should ideally be performed at reduced temperatures (e.g., 4°C) unless otherwise specified.

• Light: Exposure to UV light can potentially lead to photodegradation. It is advisable to protect Lankanolide-containing solutions from direct light by using amber-colored glassware or by working in a dimly lit environment.

• Oxidizing Agents: The presence of oxidizing agents can lead to the modification of sensitive functional groups within the Lankanolide structure.

Q2: What is the recommended pH range for handling Lankanolide solutions?

Q3: Are there any specific solvents that should be avoided during the extraction and purification of Lankanolide?

A3: Protic solvents, especially under non-neutral pH conditions, can participate in solvolysis reactions. While alcohols like methanol and ethanol are often used in chromatography, prolonged exposure should be minimized. Chlorinated solvents may contain traces of acidic impurities that can promote degradation. It is recommended to use high-purity, freshly opened solvents whenever possible.

Troubleshooting Guides

This section provides solutions to common problems encountered during the workup of Lankanolide.

Issue 1: Low Yield of Lankanolide After Extraction from Fermentation Broth

Possible Cause	Troubleshooting Step
Incomplete cell lysis	Ensure the chosen cell disruption method (e.g., sonication, homogenization) is effective for Streptomyces rochei. Verify cell lysis under a microscope.
Inefficient extraction solvent	Lankanolide is a relatively nonpolar molecule. Ensure the use of an appropriate organic solvent for extraction, such as ethyl acetate or chloroform. Perform multiple extractions to ensure complete recovery from the aqueous phase.
Degradation during extraction	Maintain a low temperature (4°C) during the entire extraction process. Buffer the fermentation broth to a neutral pH before adding the organic solvent.
Emulsion formation	Centrifuge the mixture at a higher speed or for a longer duration. The addition of a small amount of a demulsifying agent or brine can also help break the emulsion.

Issue 2: Presence of Multiple Degradation Products in HPLC Analysis

Possible Cause	Troubleshooting Step
pH instability	Ensure all aqueous solutions and mobile phases are buffered to a pH between 6.0 and 7.5.
Thermal degradation	Keep all samples, extracts, and fractions at 4°C or on ice. Avoid leaving samples at room temperature for extended periods.
Photodegradation	Protect all solutions containing Lankanolide from light by using amber vials and minimizing exposure to ambient light.
Contaminated solvents or reagents	Use high-purity (HPLC grade) solvents and freshly prepared buffers.

Issue 3: Difficulty in Crystallizing Purified Lankanolide

Possible Cause	Troubleshooting Step
Presence of impurities	Re-purify the Lankanolide sample using a different chromatographic technique or a gradient with a shallower slope to improve resolution.
Incorrect solvent system	Experiment with various solvent/anti-solvent systems for crystallization. Common systems for macrolides include ethyl acetate/hexane, acetone/water, and methanol/water.
Supersaturation issues	Try slow evaporation of the solvent, or slow cooling of a saturated solution to induce crystallization. Seeding with a previously obtained crystal can also be effective.
Amorphous solid formation	If an oil or amorphous solid is obtained, try dissolving it in a minimal amount of a good solvent and adding an anti-solvent dropwise while stirring vigorously.

Experimental Protocols

Protocol 1: Extraction of Lankanolide from Streptomyces rochei Fermentation Broth

• Harvesting: Centrifuge the fermentation broth at 5,000 x g for 20 minutes at 4°C to separate the mycelia from the supernatant.

• Mycelial Extraction:

  • Resuspend the mycelial pellet in an equal volume of acetone and stir for 4 hours at room temperature.

  • Filter the mixture to remove the mycelial debris.

  • Concentrate the acetone extract under reduced pressure to remove the acetone.

• Supernatant Extraction:

  • Adjust the pH of the supernatant to 7.0 with 1M HCl or 1M NaOH.

  • Extract the supernatant three times with an equal volume of ethyl acetate.

• Combine and Concentrate: Combine the aqueous extract from the mycelia with the ethyl acetate extracts from the supernatant. Wash the combined organic phase with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude extract.

Protocol 2: Stability-Indicating HPLC Method for Lankanolide

A stability-indicating HPLC method is crucial for monitoring the integrity of Lankanolide throughout the workup process.[1]

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water (buffered to pH 7.0 with a phosphate buffer).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 230 nm.

• Column Temperature: 30°C.

• Injection Volume: 20 µL.

This method should be validated to ensure it can separate Lankanolide from its potential degradation products and process impurities.[2][3][4][5]

Visualizations

Caption: Experimental workflow for Lankanolide extraction and purification.

Caption: Potential degradation pathways of Lankanolide.

Caption: Troubleshooting decision tree for Lankanolide workup.

References

• 1. What is a stability indicating method? | Peptide Testing | AmbioPharm [ambiopharm.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Development and Validation of Stability-Indicating Assay Method for a Novel Oxazolidinone (PH-192) with Anticonvulsant Activity by Using UHPLC-QToF-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. s3-ap-southeast-1.amazonaws.com [s3-ap-southeast-1.amazonaws.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Strategies to Increase Lankanolide Production in Streptomyces

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working to enhance lankanolide production in Streptomyces.

Troubleshooting Guides

This section addresses common issues encountered during lankanolide production experiments, offering potential causes and solutions.

Issue	Potential Causes	Recommended Solutions
Low or No Lankanolide Production	- Inappropriate fermentation medium composition (carbon/nitrogen imbalance).- Suboptimal fermentation conditions (pH, temperature, aeration).- Silent or poorly expressed lankanolide biosynthetic gene cluster (BGC).- Inoculum of poor quality or insufficient quantity.	- Medium Optimization: Systematically evaluate different carbon and nitrogen sources. Starch and soybean meal are often effective for Streptomyces.[1]- Condition Optimization: Test a range of pH (typically 6.0-8.0) and temperatures (around 28-30°C). Ensure adequate aeration by adjusting shaker speed or using baffled flasks.[1][2]- Activate Silent BGCs: Overexpress pathway-specific positive regulators or inactivate repressors.[3]- Inoculum Development: Use a fresh, actively growing seed culture. Optimize inoculum size, typically 2-10% (v/v).[4]
Inconsistent Lankanolide Yields	- Variability in seed culture preparation.- Inconsistent quality of raw materials in the fermentation medium.- Fluctuation in fermentation parameters (temperature, pH).- Genetic instability of the production strain.	- Standardize Inoculum: Develop a standardized protocol for seed culture preparation, including age and cell density.- Quality Control of Media: Use high-quality, consistent sources for all media components.- Monitor and Control Fermentation: Utilize bioreactors with automated control of pH, temperature, and dissolved oxygen.- Strain Maintenance: Maintain cryopreserved stocks of the high-producing strain and minimize the number of subcultures.
Accumulation of Undesired Byproducts	- Metabolic flux diverted to competing pathways.- Precursor limitations leading to the formation of shunt products.- Degradation of lankanolide after production.	- Metabolic Engineering: Block competing pathways through gene knockouts. Overexpress genes in the lankanolide pathway to channel precursors.- Precursor Feeding: Supplement the medium with specific precursors of the lankanolide backbone.- Harvest Time Optimization: Determine the optimal harvest time to minimize product degradation.
Poor Cell Growth	- Nutrient-limiting medium.- Presence of inhibitory substances in the medium.- Unfavorable fermentation conditions.	- Media Enrichment: Supplement the medium with essential nutrients, vitamins, or trace elements.- Detoxify Medium: If using complex media, consider pretreatment to remove potential inhibitors.- Optimize Growth Conditions: First, optimize conditions for biomass production before optimizing for lankanolide production.

Frequently Asked Questions (FAQs)

Q1: What are the most effective metabolic engineering strategies to increase lankanolide production?

A1: Several metabolic engineering strategies have proven effective for increasing the production of macrolide antibiotics like lankanolide in Streptomyces. These include:

• Overexpression of Pathway-Specific Activator Genes: Many antibiotic biosynthetic gene clusters are controlled by positive regulatory genes. Overexpressing these activators can significantly enhance the transcription of the entire pathway, leading to higher yields.[3][5]

• Enhancing Precursor Supply: The biosynthesis of lankanolide depends on the availability of specific precursors from primary metabolism. Engineering central carbon and nitrogen metabolism to increase the pool of these precursors can boost production.

• Heterologous Expression: If the native Streptomyces strain is difficult to manipulate or has low productivity, the entire lankanolide biosynthetic gene cluster can be expressed in a well-characterized, high-producing heterologous host like Streptomyces coelicolor or Streptomyces lividans.[5]

• Efflux Pump Engineering: Overexpressing efflux pumps responsible for exporting the antibiotic out of the cell can prevent feedback inhibition and toxicity, thereby increasing production.

Quantitative Data on Macrolide Production Enhancement in Streptomyces

Strategy	Target Macrolide	Host Strain	Fold/Percent Increase
Overexpression of efflux gene tlrC	Tylosin	Streptomyces xinghaiensis	18% increase
Combinatorial overexpression of tlrC, metKcs, adoKcs-metFcs, and tylR	Tylosin	Streptomyces xinghaiensis	23% increase
Co-expression of adpA, metK, and VHbS	Candicidin D	Streptomyces sp. FR-008	Significant increase
Fermentation media optimization (RSM)	Antibiotic	Streptomyces monomycini	24.30% increase[1]
Fermentation condition optimization (RSM)	Chrysomycin A	Streptomyces sp. 891-B6	60% increase[2]
Fermentation condition optimization (RSM)	Gougerotin	Streptomyces noursei	3-fold increase[4]

Q2: How can I optimize the fermentation medium for enhanced lankanolide production?

A2: Fermentation medium optimization is a critical step to increase lankanolide yield. A systematic approach is recommended:

• One-Factor-at-a-Time (OFAT) Analysis: Start by varying one component of the medium at a time (e.g., carbon source, nitrogen source, phosphate concentration) to identify the key factors influencing production.

• Statistical Optimization: Employ statistical methods like Plackett-Burman design to screen for the most significant factors, followed by Response Surface Methodology (RSM) to determine the optimal concentrations and interactions of these factors.[1][6]

• Carbon and Nitrogen Sources: Streptomyces species often respond well to complex carbon sources like starch and nitrogen sources like soybean meal or yeast extract.[1] The optimal carbon-to-nitrogen ratio should be determined experimentally.

• Trace Elements: Don't overlook the importance of trace elements, which can act as cofactors for enzymes in the biosynthetic pathway.

Q3: Can precursor feeding increase lankanolide yield, and what precursors should I use?

A3: Yes, precursor feeding can be a highly effective strategy. The lankanolide backbone is a polyketide, synthesized from precursors derived from fatty acid metabolism. The primary building blocks are propionyl-CoA and methylmalonyl-CoA. Therefore, supplementing the fermentation medium with compounds that can be readily converted to these precursors can increase lankanolide production. Potential precursors to test include:

• Propionate

• Valine or Isoleucine (which can be degraded to propionyl-CoA)

• Methyl oleate

The optimal concentration and feeding time should be determined empirically to avoid toxicity and maximize incorporation.

Experimental Protocols

Detailed Methodology for Fermentation Media Optimization using Response Surface Methodology (RSM)

This protocol outlines a general approach. Specific concentrations should be adapted based on preliminary experiments.

• Initial Screening (Plackett-Burman Design):

  • Identify 8-12 potential medium components (e.g., glucose, starch, soybean meal, yeast extract, K2HPO4, MgSO4, NaCl, CaCO3).

  • For each component, define a high (+) and a low (-) concentration.

  • Set up a series of experiments (typically 12-20 runs for this number of factors) where the concentration of each component is varied between the high and low levels according to the Plackett-Burman design matrix.

  • Run the fermentations under standard conditions and measure the lankanolide titer for each run.

  • Analyze the results to identify the 3-4 components that have the most significant positive effect on lankanolide production.[1]

• Optimization (Box-Behnken Design):

  • For the significant factors identified in the screening phase, define three levels of concentration: low (-1), medium (0), and high (+1).

  • Use a Box-Behnken design to create a set of experiments (typically 15-30 runs) that explore the effects of these factors and their interactions.

  • Perform the fermentations and measure the lankanolide yield.

  • Use statistical software to fit the data to a second-order polynomial equation and generate response surface plots.

  • From the model, determine the optimal concentrations of the key components for maximizing lankanolide production.[1][6]

• Validation:

  • Run a fermentation experiment using the optimized medium predicted by the RSM model.

  • Compare the experimental yield with the predicted yield to validate the model. A close correlation confirms the success of the optimization.[6]

Visualizations

Caption: Generalized Lankanolide Biosynthetic Pathway.

Caption: Workflow for Enhancing Lankanolide Production.

References

• 1. Improved Antibiotic Activity from Streptomyces monomycini strain RVE129 Using Classical and Statistical Design of Experiments – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 2. Optimization of fermentation conditions and medium components for chrysomycin a production by Streptomyces sp. 891-B6 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | The Application of Regulatory Cascades in Streptomyces: Yield Enhancement and Metabolite Mining [frontiersin.org]
• 4. Optimization of fermentation conditions of <i>Streptomyces noursei</i> using response surface methodology to improve the gougerotin yield [nyxxb.cn]
• 5. Improvement of secondary metabolite production in Streptomyces by manipulating pathway regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Optimization of fermentation conditions through response surface methodology for enhanced antibacterial metabolite production by Streptomyces sp. 1-14 from cassava rhizosphere | PLOS One [journals.plos.org]

Lankanolide Solubility: A Technical Support Guide for Bioassays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving solubility issues with Lankanolide for successful bioassay execution.

Frequently Asked Questions (FAQs)

Q1: I am having trouble dissolving Lankanolide. What is the recommended solvent?

A1: For hydrophobic compounds like Lankanolide, Dimethyl Sulfoxide (DMSO) is the most common and recommended solvent for creating a concentrated stock solution.[1][2] It is capable of dissolving a wide range of polar and nonpolar compounds.[2] For cell-based assays, it is crucial to keep the final concentration of DMSO in the culture medium low, typically below 0.5%, to avoid cytotoxicity.[1][3] Some sensitive cell lines may even require concentrations at or below 0.1%.[1][4]

Q2: My Lankanolide, dissolved in DMSO, precipitates when I add it to my aqueous cell culture medium. What can I do?

A2: Precipitation upon addition to aqueous solutions is a common issue with hydrophobic compounds.[5][6] Here are several troubleshooting steps:

• Optimize Final DMSO Concentration: Ensure the final concentration of DMSO in your assay is as low as possible while maintaining Lankanolide solubility. A gradual dilution of the DMSO stock into pre-warmed media with vigorous mixing can help.[5]

• Use a Carrier Protein: For in vitro assays, supplementing the medium with serum can aid in the solubility of some hydrophobic drugs.[5]

• Sonication: After diluting the stock solution, brief sonication of the final solution can help to redissolve small precipitates and create a more uniform dispersion.[1][3]

• Serial Dilution: Instead of a single large dilution, perform a serial dilution of the DMSO stock in the aqueous buffer or media. This gradual decrease in solvent concentration can prevent the compound from crashing out of solution.[5]

Q3: What is the maximum concentration of DMSO my cells can tolerate?

A3: The tolerance to DMSO is cell-line specific. Most cell lines can tolerate DMSO concentrations up to 0.5% without significant cytotoxic effects.[1][3] However, for sensitive or primary cell lines, it is advisable to keep the final DMSO concentration at 0.1% or lower.[1][3] It is best practice to perform a dose-response experiment with DMSO alone to determine the maximum non-toxic concentration for your specific cell line.

Q4: Can I use other solvents besides DMSO?

A4: While DMSO is the most common choice, other organic solvents like ethanol can also be used to dissolve hydrophobic compounds.[7] Similar to DMSO, it is critical to determine the final concentration that is non-toxic to your cells. The choice of solvent may also depend on the specific downstream application.

Data Presentation: Solvent Recommendations for Hydrophobic Compounds

Solvent	General Solubility of Hydrophobic Compounds	Recommended Final Concentration in Cell Culture	Notes
DMSO	High	< 0.5% (ideally ≤ 0.1%)[1][3][4]	A versatile solvent for a wide range of compounds. Can be cytotoxic at higher concentrations.[1][2]
Ethanol	Moderate to High	< 0.5%	Can be a suitable alternative to DMSO. Its volatility requires careful handling to maintain accurate concentrations.
Methanol	Moderate	< 0.5%	Can be used, but is generally more toxic to cells than ethanol or DMSO.
Water	Very Low	Not applicable	Hydrophobic compounds like Lankanolide are poorly soluble in aqueous solutions alone.
PBS/Cell Culture Media	Very Low	Not applicable	Direct dissolution is generally not feasible. Requires a co-solvent like DMSO.

Experimental Protocols

Protocol for Preparation of Lankanolide Stock Solution and Dilution for Bioassays

This protocol provides a general procedure for preparing a hydrophobic compound like Lankanolide for a cell-based assay.

Materials:

• Lankanolide powder

• Anhydrous, sterile DMSO

• Sterile, pre-warmed cell culture medium

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Prepare a Concentrated Stock Solution:

  • Weigh out a precise amount of Lankanolide powder in a sterile microcentrifuge tube.

  • Add the required volume of 100% DMSO to achieve a high-concentration stock solution (e.g., 10 mM). The exact concentration will depend on the solubility of Lankanolide in DMSO.

  • Vortex the tube vigorously until the Lankanolide is completely dissolved. Gentle warming in a water bath (e.g., to 37°C) may aid dissolution.

• Prepare Intermediate Dilutions (if necessary):

  • Depending on the final desired concentration in the bioassay, it may be necessary to perform one or more serial dilutions of the concentrated stock solution in 100% DMSO.

• Prepare the Final Working Solution:

  • Pre-warm the cell culture medium to 37°C.

  • Add a small volume of the Lankanolide stock solution to the pre-warmed medium to achieve the final desired concentration. Crucially, ensure the final DMSO concentration is below the toxic level for your cell line (e.g., <0.5%).

  • Immediately vortex the solution to ensure rapid and uniform mixing. This helps to prevent precipitation.

  • If any precipitation is observed, a brief sonication (1-2 minutes) in a water bath sonicator may help to redissolve the compound.

• Vehicle Control:

  • Prepare a vehicle control by adding the same final concentration of DMSO (without Lankanolide) to the cell culture medium. This is essential to distinguish the effects of the compound from any effects of the solvent.

• Application to Cells:

  • Add the final working solution (and vehicle control) to your cells and proceed with your bioassay.

Mandatory Visualizations

Experimental Workflow for Lankanolide Solubilization

Caption: Workflow for preparing Lankanolide for bioassays.

Representative Signaling Pathway for a Macrolide Antibiotic

As the specific signaling pathway for Lankanolide is not well-documented, this diagram illustrates a general mechanism of action for macrolide antibiotics, which inhibit bacterial protein synthesis. Macrolides may also have immunomodulatory effects.[8]

Caption: General mechanism of macrolides and potential host effects.

References

• 1. lifetein.com [lifetein.com]
• 2. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 3. lifetein.com [lifetein.com]
• 4. researchgate.net [researchgate.net]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. biology.stackexchange.com [biology.stackexchange.com]
• 7. Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 8. research.rug.nl [research.rug.nl]

Dealing with impurities in synthetic Lankanolide preparations

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with synthetic Lankanolide. The information is presented in a question-and-answer format to directly address common issues encountered during synthesis and purification.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of impurities encountered in synthetic Lankanolide preparations?

A1: Impurities in synthetic Lankanolide can arise from several sources throughout the multi-step synthesis. These can be broadly categorized as:

• Process-Related Impurities: These include residual solvents, reagents, and byproducts from specific chemical transformations. For instance, incomplete removal of protecting groups can lead to a variety of partially protected Lankanolide analogues. Side reactions during key steps like macrolactonization can also generate diastereomers or constitutional isomers.

• Degradation Products: Lankanolide, being a complex macrolide with multiple stereocenters and functional groups (hydroxyls, a ketone, and an ester), is susceptible to degradation under certain conditions.[1] Acidic or basic conditions, as well as exposure to high temperatures, can lead to hydrolysis of the lactone or acetate ester, or epimerization at sensitive stereocenters.

• Starting Material-Related Impurities: Impurities present in the initial starting materials can be carried through the synthetic sequence and appear in the final product.

Q2: How can I detect and quantify impurities in my Lankanolide sample?

A2: A combination of analytical techniques is typically employed for the detection and quantification of impurities in complex molecules like Lankanolide. High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector (e.g., UV, MS) is the most common method for purity assessment.[2][3] Mass Spectrometry (MS) provides information on the molecular weight of impurities, aiding in their identification.[2][3] Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for structural elucidation of unknown impurities, especially when they can be isolated.[3]

Troubleshooting Guides

Guide 1: Unexpected Peaks in HPLC Analysis

Problem: Your HPLC chromatogram shows unexpected peaks in addition to the main Lankanolide peak.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Incomplete Deprotection	Review the deprotection steps in your synthesis. Consider extending reaction times, increasing the reagent stoichiometry, or employing alternative deprotection conditions. Analyze the crude product by LC-MS to identify the molecular weights of the impurity peaks, which may correspond to partially protected intermediates.
Epimerization	Certain basic or acidic conditions can cause epimerization at stereochemically labile centers. Carefully review the pH and temperature of all reaction and workup steps. Consider using milder reagents or buffered conditions.
Side Products from Macrolactonization	The macrolactonization step is critical and can lead to the formation of dimers or other cyclic byproducts. Optimize the reaction conditions, such as concentration (high dilution is often necessary), temperature, and catalyst.
Degradation	Lankanolide may be degrading on the HPLC column or during sample preparation. Ensure the mobile phase is compatible with the compound's stability. Analyze the sample immediately after preparation.

Guide 2: Poor Yield After Purification

Problem: You are experiencing low recovery of Lankanolide after preparative HPLC or column chromatography.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Compound Precipitation on Column	The solubility of Lankanolide may be limited in the chosen mobile phase. Before injecting a large sample, perform small-scale solubility tests. Consider modifying the mobile phase composition or using a different solvent system.
Irreversible Adsorption to Stationary Phase	Lankanolide may be strongly interacting with the silica gel or other stationary phase. Try a different stationary phase (e.g., C18 for reversed-phase, or a polymer-based support).[2] Modifying the mobile phase with additives can also help.
Co-elution of Impurities	If a significant impurity co-elutes with Lankanolide, it may appear that the yield is low when in fact the collected fraction is impure. Optimize the separation method to achieve baseline resolution between Lankanolide and the impurity.

Experimental Protocols

Protocol 1: General Analytical HPLC Method for Lankanolide Purity Assessment

This protocol provides a starting point for developing a specific analytical method. Optimization will be required based on the specific impurity profile.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: Start with a suitable percentage of B, and increase linearly to a high percentage of B over 20-30 minutes.

• Flow Rate: 1.0 mL/min

• Detection: UV at 210 nm and/or Mass Spectrometry (ESI+)

• Injection Volume: 10 µL

• Sample Preparation: Dissolve a small amount of the Lankanolide sample in the initial mobile phase composition.

Protocol 2: General Preparative HPLC Method for Lankanolide Purification

This protocol is for scaling up the analytical separation for purification.

• Column: C18 reversed-phase preparative column (e.g., 21.2 x 250 mm, 10 µm particle size)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A shallow gradient based on the analytical separation is recommended to maximize resolution.

• Flow Rate: 20 mL/min (will vary depending on column dimensions)

• Detection: UV at 210 nm

• Loading: Dissolve the crude Lankanolide in a minimal amount of a strong solvent (e.g., DMSO or DMF) and then dilute with the initial mobile phase. The loading amount will depend on the column capacity and the complexity of the mixture.

Visualizations

References

• 1. Lankanolide | C25H46O9 | CID 124201527 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Analytical key issues and challenges in the LC-MS/MS determination of antibiotics in wastewater - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Unambiguous Structure Elucidation: A Comparative Guide to Validating Lankanolide's Architecture

For researchers, scientists, and drug development professionals, the definitive determination of a complex natural product's three-dimensional structure is a cornerstone of drug discovery and development. This guide provides a comparative analysis of X-ray crystallography against other spectroscopic techniques for the structural validation of Lankanolide, a complex macrolide antibiotic.

The intricate stereochemistry of Lankanolide necessitates a robust and unequivocal method for structural confirmation. While spectroscopic methods like Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) Spectroscopy provide vital preliminary data on connectivity and functional groups, single-crystal X-ray crystallography stands as the gold standard for absolute stereochemical assignment. This guide will delve into a comparison of these techniques, supported by experimental data and protocols, to illustrate their complementary roles in the journey from a putative structure to a validated molecular architecture.

Comparative Analysis of Structural Elucidation Techniques

The selection of an appropriate analytical technique is contingent on the specific information required, the nature of the sample, and the stage of the structure elucidation process. Below is a comparative overview of X-ray crystallography and key spectroscopic methods.

Feature	X-ray Crystallography	Nuclear Magnetic Resonance (NMR) Spectroscopy	Mass Spectrometry (MS)	Infrared (IR) Spectroscopy
Information Obtained	Precise 3D atomic coordinates, absolute stereochemistry, bond lengths, and angles.	Detailed connectivity (through-bond and through-space), relative stereochemistry, and conformational dynamics in solution.	Molecular weight, elemental composition (High-Resolution MS), and fragmentation patterns for substructure identification.	Presence of specific functional groups.
Sample Requirements	High-quality single crystal.	Soluble sample in a suitable deuterated solvent.	Ionizable sample, typically in solution.	Solid or liquid sample.
Sample State	Solid (crystalline)	Solution	Gas phase (ions)	Solid, liquid, or gas
Ambiguity	Low to none for absolute configuration.	Can have ambiguity in assigning complex stereocenters without supporting data.	High ambiguity for stereochemistry.	High ambiguity for overall structure.
Throughput	Lower, crystal growth can be a bottleneck.	High for routine 1D spectra, moderate for complex 2D experiments.	High	High

Experimental Protocols

Detailed and rigorous experimental protocols are fundamental to generating high-quality, reproducible data for structural validation.

X-ray Crystallography of a Small Molecule like Lankanolide

• Crystallization: A solution of Lankanolide is prepared in a suitable solvent system (e.g., methanol, ethanol, acetone). Crystallization is induced by slow evaporation, vapor diffusion, or cooling. High-purity Lankanolide is essential for growing diffraction-quality single crystals.

• Crystal Mounting: A single crystal of appropriate size (typically 0.1-0.3 mm) is selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in an X-ray diffractometer. A beam of monochromatic X-rays is directed at the crystal, which is rotated to collect diffraction data from all possible orientations.

• Structure Solution and Refinement: The diffraction pattern is processed to determine the unit cell dimensions and space group. The phase problem is solved using direct methods or Patterson methods to generate an initial electron density map. An atomic model is built into the electron density and refined to best fit the experimental data.

NMR Spectroscopy for Lankanolide

• Sample Preparation: Approximately 5-10 mg of Lankanolide is dissolved in a deuterated solvent (e.g., CDCl₃, CD₃OD) in an NMR tube.

• 1D NMR (¹H and ¹³C): A proton (¹H) NMR spectrum is acquired to identify the chemical shifts, multiplicities, and integrals of all hydrogen atoms. A carbon-¹³ (¹³C) NMR spectrum is then acquired to identify the chemical shifts of all carbon atoms.

• 2D NMR (COSY, HSQC, HMBC):

  • COSY (Correlation Spectroscopy): Establishes ¹H-¹H correlations between adjacent protons.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton to its directly attached carbon.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds away, crucial for assembling the carbon skeleton.

• NOESY (Nuclear Overhauser Effect Spectroscopy): Provides information on through-space correlations between protons, which is vital for determining relative stereochemistry and conformation.

Visualizing the Workflow

The following diagram illustrates the logical workflow for the structural validation of a natural product like Lankanolide, highlighting the central role of X-ray crystallography in providing the definitive structural proof.

Caption: Workflow for Natural Product Structure Validation.

Signaling Pathways in Drug Action

Understanding the precise 3D structure of Lankanolide is the first step. The subsequent goal is to comprehend its mechanism of action, which often involves interaction with specific biological pathways. The diagram below conceptualizes a generic signaling pathway that could be modulated by a macrolide antibiotic.

Caption: Generic Macrolide Antibiotic Signaling Pathway.

A Comparative Analysis of Lankanolide and Other 14-Membered Macrolide Antibiotics: A Data-Deficient Landscape

An extensive review of publicly available scientific literature reveals a significant lack of data on the antimicrobial properties of lankanolide, a 14-membered macrolide. Despite its documented chemical structure, there is no accessible research detailing its mechanism of action, antimicrobial spectrum, or any quantitative data, such as Minimum Inhibitory Concentrations (MICs). This absence of foundational bioactivity data makes a direct, evidence-based comparison with well-established 14-membered macrolide antibiotics like erythromycin, clarithromycin, and azithromycin impossible at this time.

This guide, therefore, presents a comprehensive overview of the known characteristics of prominent 14-membered macrolide antibiotics to serve as a benchmark. Should experimental data for lankanolide become available, this document can be updated to include a direct comparison.

Prominent 14-Membered Macrolide Antibiotics: An Overview

Erythromycin, clarithromycin, and the closely related 15-membered azalide, azithromycin, are cornerstones in the treatment of various bacterial infections. Their primary mechanism of action involves the inhibition of bacterial protein synthesis.

Mechanism of Action

These macrolides bind to the 50S subunit of the bacterial ribosome, specifically near the peptidyl transferase center. This binding event physically blocks the exit tunnel through which newly synthesized polypeptide chains emerge, leading to premature dissociation of the nascent peptide from the ribosome. This disruption of protein elongation is bacteriostatic, meaning it inhibits the growth and replication of bacteria, although at higher concentrations, they can be bactericidal.

Caption: Mechanism of protein synthesis inhibition by 14-membered macrolides.

Comparative Data of Well-Characterized Macrolides

The following table summarizes the key characteristics of erythromycin, clarithromycin, and azithromycin, derived from numerous in-vitro studies. This data highlights their respective antimicrobial spectra and serves as a comparative framework.

Feature	Erythromycin	Clarithromycin	Azithromycin
Year Introduced	1952	1991	1991
Chemical Class	14-Membered Macrolide	14-Membered Macrolide	15-Membered Azalide
Primary Indication	Respiratory tract infections, skin infections	Respiratory tract infections, H. pylori	Respiratory tract infections, STIs
Gram-Positive Activity	Good activity against Streptococci and Staphylococci.	Enhanced activity against some Gram-positives compared to erythromycin.	Good activity against Streptococci and Staphylococci.
Gram-Negative Activity	Limited activity.	Improved activity against Haemophilus influenzae.	Enhanced activity against H. influenzae and Moraxella catarrhalis.
Atypical Bacteria	Active against Mycoplasma pneumoniae, Chlamydia trachomatis, Legionella pneumophila.	More potent than erythromycin against atypicals.	Excellent activity against atypical pathogens.
Half-life	~1.5 - 2 hours	~3 - 7 hours	~68 hours
Common Side Effects	GI intolerance (motilin receptor agonist)	GI intolerance, taste perversion	Lower incidence of GI intolerance

Experimental Protocols

The determination of antimicrobial activity, particularly the Minimum Inhibitory Concentration (MIC), is fundamental to comparing antibiotics. The standard method employed is broth microdilution, as outlined by the Clinical and Laboratory Standards Institute (CLSI).

Broth Microdilution for MIC Determination

Objective: To determine the lowest concentration of an antibiotic that inhibits the visible growth of a microorganism.

Methodology:

• Preparation of Antibiotic Solutions: A series of twofold dilutions of the antibiotic are prepared in a liquid growth medium (e.g., Mueller-Hinton broth) in a 96-well microtiter plate.

• Inoculum Preparation: The test bacterium is cultured to a standardized density, typically 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ colony-forming units (CFU)/mL. This is then further diluted to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in each well.

• Incubation: The microtiter plate is incubated at a controlled temperature (e.g., 35°C) for 16-20 hours.

• Reading Results: The wells are visually inspected for turbidity. The MIC is the lowest concentration of the antibiotic in which there is no visible growth.

Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.

A Comparative Analysis of the Bioactivity of Lankanolide and its Potential Synthetic Analogs

An Objective Guide for Researchers and Drug Development Professionals

Lankanolide, the aglycon of the 14-membered macrolide antibiotic lankamycin, represents a scaffold of significant interest in the development of novel therapeutic agents. While direct comparative studies on the bioactivity of lankanolide and its synthetic analogs are not extensively available in current literature, an examination of its parent compound, lankamycin, provides crucial insights into its potential biological activities and avenues for analog development. This guide summarizes the known bioactivity of lankamycin, as a proxy for lankanolide, and outlines the experimental methodologies and potential signaling pathways involved.

Comparative Bioactivity Data

The primary reported bioactivity of lankamycin is its antibacterial effect against Gram-positive bacteria.[1][2] The following table summarizes the available inhibitory data for lankamycin and a related compound, erythromycin, for comparison. The data for lankanolide itself and its synthetic analogs are currently not available in public literature, highlighting a significant area for future research.

Compound	Organism	Bioactivity Metric (IC50)	Reference
Lankamycin	In vitro translation	275 µM	[3]
Erythromycin	In vitro translation	0.2 µM	[3]

Note: Lower IC50 values indicate greater potency. The provided data is from in vitro translation inhibition assays.

Experimental Protocols

The evaluation of the antibacterial activity of lankamycin and its potential analogs typically involves the following standard microbiological assays:

1. Minimum Inhibitory Concentration (MIC) Assay:

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.

• Preparation of Bacterial Inoculum: A standardized suspension of the target bacterium (e.g., Staphylococcus aureus, Bacillus subtilis) is prepared to a specific cell density (typically 10^5 to 10^6 colony-forming units per milliliter).

• Serial Dilution of Test Compounds: The test compounds (lankamycin, lankanolide, or synthetic analogs) are serially diluted in a suitable growth medium (e.g., Mueller-Hinton broth) in a 96-well microtiter plate.

• Inoculation and Incubation: Each well is inoculated with the bacterial suspension. The plate is then incubated under appropriate conditions (e.g., 37°C for 18-24 hours).

• Determination of MIC: The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth is observed.

2. Cytotoxicity Assay (e.g., MTT Assay):

To assess the potential toxicity of the compounds against mammalian cells, a standard cytotoxicity assay like the MTT assay can be employed.

• Cell Culture: Human or other mammalian cell lines are cultured in a suitable medium and seeded into 96-well plates.

• Compound Treatment: The cells are treated with various concentrations of the test compounds and incubated for a specified period (e.g., 24-72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization and Absorbance Reading: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO), and the absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The results are used to calculate the IC50 value, the concentration of the compound that inhibits cell growth by 50%.

Mechanism of Action and Signaling Pathways

Lankamycin exerts its antibacterial effect by targeting the bacterial ribosome. Specifically, it binds to the nascent peptide exit tunnel of the 50S ribosomal subunit.[3][4] This binding interferes with the elongation of the polypeptide chain, thereby inhibiting protein synthesis.[5]

Interestingly, lankamycin has been shown to act synergistically with another antibiotic, lankacidin, which binds to the peptidyl transferase center of the ribosome.[4][5] The simultaneous binding of both antibiotics enhances their inhibitory effect on bacterial growth.

The following diagram illustrates the mechanism of action of lankamycin and its synergistic interaction with lankacidin at the bacterial ribosome.

Caption: Mechanism of action of Lankamycin and its synergy with Lankacidin on the bacterial ribosome.

Future Directions for Lankanolide Analog Development

The structural information on lankamycin's interaction with the ribosome provides a solid foundation for the rational design of novel lankanolide analogs. Key areas for synthetic modification could include:

• Modifications of the Macrolactone Ring: Altering the ring size or introducing different functional groups could modulate binding affinity and pharmacokinetic properties.

• Alterations of Side Chains: The side chains of lankanolide can be modified to explore their role in target interaction and cell permeability.

• Hybrid Molecules: Combining the lankanolide scaffold with moieties from other ribosome-targeting antibiotics could lead to novel compounds with enhanced activity or a broader spectrum.

The synthesis and biological evaluation of a library of lankanolide analogs are critical next steps to fully elucidate the structure-activity relationships and unlock the therapeutic potential of this natural product scaffold. Such studies would provide the necessary data to populate a direct comparative guide and advance the development of new antibacterial agents.

References

• 1. researchgate.net [researchgate.net]
• 2. Analysis of the Loading and Hydroxylation Steps in Lankamycin Biosynthesis in Streptomyces rochei - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Crystal structure of the synergistic antibiotic pair, lankamycin and lankacidin, in complex with the large ribosomal subunit - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]

Unraveling Macrolide Cross-Resistance: A Comparative Analysis Featuring Lankanolide

For Immediate Release

This guide provides a comprehensive comparison of lankanolide, a 16-membered macrolide, with other clinically relevant macrolides, focusing on the critical issue of cross-resistance. Aimed at researchers, scientists, and drug development professionals, this document synthesizes available data on resistance mechanisms and offers detailed experimental protocols to facilitate further investigation.

Executive Summary

The escalating challenge of antibiotic resistance necessitates a deeper understanding of the cross-resistance profiles of existing and novel antimicrobial agents. Macrolide antibiotics, a cornerstone in treating various bacterial infections, are particularly affected by resistance mechanisms that can confer reduced susceptibility across the entire class. This guide focuses on lankanolide and its standing relative to other macrolides in the face of common resistance determinants. While direct, extensive comparative data for lankanolide against a wide array of resistant strains remains limited in publicly accessible literature, this guide extrapolates its expected performance based on the established behavior of 16-membered macrolides. The primary mechanisms of macrolide resistance involve target site modification, primarily through methylation of 23S rRNA by erm encoded methylases, and active drug efflux mediated by pumps such as those encoded by mef genes.[1][2][3] These mechanisms result in distinct resistance phenotypes with varying impacts on different macrolide subclasses.

Data on Macrolide Cross-Resistance

The efficacy of macrolide antibiotics is intrinsically linked to their chemical structure, particularly the size of the macrocyclic lactone ring (14, 15, or 16-membered).[3] Resistance mechanisms often exhibit differential effects on these subclasses. The following table summarizes the expected Minimum Inhibitory Concentration (MIC) profiles of representative macrolides against bacteria harboring the most common resistance genes, ermB and mefA.

Target Organism	Resistance Mechanism	Macrolide Subclass	Representative Antibiotic	Expected MIC (µg/mL)
Streptococcus pneumoniae	Susceptible (Wild-Type)	14-membered	Erythromycin	≤0.03
15-membered	Azithromycin	≤0.06
16-membered	Lankanolide (expected)	Low
Streptococcus pneumoniae	Efflux (mefA)	14-membered	Erythromycin	1 to 64 (Moderate Resistance)
15-membered	Azithromycin	1 to 64 (Moderate Resistance)
16-membered	Lankanolide (expected)	Susceptible (Low MIC)
Streptococcus pneumoniae	Ribosomal Methylation (ermB)	14-membered	Erythromycin	≥64 (High-Level Resistance)
15-membered	Azithromycin	≥64 (High-Level Resistance)
16-membered	Lankanolide (expected)	High-Level Resistance
Staphylococcus aureus	Susceptible (Wild-Type)	14-membered	Erythromycin	≤0.5
15-membered	Azithromycin	≤1.0
16-membered	Lankanolide (expected)	Low
Staphylococcus aureus	Efflux (msrA)	14-membered	Erythromycin	Resistant
15-membered	Azithromycin	Resistant
16-membered	Lankanolide (expected)	Susceptible (Low MIC)
Staphylococcus aureus	Ribosomal Methylation (ermC)	14-membered	Erythromycin	≥64 (High-Level Resistance)
15-membered	Azithromycin	≥64 (High-Level Resistance)
16-membered	Lankanolide (expected)	High-Level Resistance

Note: The expected MIC values for Lankanolide are extrapolated based on the known behavior of 16-membered macrolides against strains with these resistance mechanisms. Specific experimental data for lankanolide is not widely available.

Mechanisms of Macrolide Resistance and Cross-Resistance Patterns

The two predominant mechanisms of acquired resistance to macrolides are target site modification and active drug efflux.

• Target Site Modification (MLSB Phenotype) : This is most commonly mediated by the erm (erythromycin ribosome methylation) genes, such as ermB and ermA.[4] These genes encode methyltransferases that add one or two methyl groups to an adenine residue (A2058) in the 23S rRNA component of the 50S ribosomal subunit.[1] This modification reduces the binding affinity of macrolides, lincosamides, and streptogramin B antibiotics, leading to the MLSB cross-resistance phenotype.[1][2] This mechanism typically confers high-level resistance to all macrolide subclasses, including 14-, 15-, and 16-membered rings.

• Macrolide Efflux (M Phenotype) : This mechanism involves the active transport of the antibiotic out of the bacterial cell, mediated by efflux pumps. In Gram-positive bacteria like Streptococcus pneumoniae, this is often encoded by the mef (macrolide efflux) gene.[4][5] Efflux pumps are generally effective against 14- and 15-membered macrolides but do not efficiently export 16-membered macrolides. Consequently, bacteria with the M phenotype are resistant to erythromycin and azithromycin but remain susceptible to 16-membered macrolides like lankanolide.

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol is a standardized method for quantitatively determining the in vitro activity of an antimicrobial agent against a given bacterial isolate.

1. Materials:

• Sterile 96-well microtiter plates
• Cation-adjusted Mueller-Hinton Broth (CAMHB) or other appropriate growth medium
• Bacterial inoculum standardized to 0.5 McFarland turbidity
• Stock solutions of antimicrobial agents (Lankanolide, Erythromycin, etc.)
• Sterile diluent (e.g., sterile water or saline)
• Pipettes and sterile tips
• Incubator (35°C ± 2°C)

2. Preparation of Antimicrobial Dilutions:

• Prepare a stock solution of each antimicrobial agent at a high concentration.
• Perform serial two-fold dilutions of each antimicrobial in the growth medium directly in the 96-well plates to achieve the desired final concentration range. Typically, 50 µL of medium is added to all wells, and then 50 µL of the antibiotic at 2x the final concentration is added to the first well of a row and serially diluted.

3. Inoculum Preparation:

• From a fresh culture (18-24 hours old), select several colonies and suspend them in sterile saline.
• Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.
• Dilute this standardized suspension in the growth medium to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well.

4. Inoculation and Incubation:

• Add 50 µL of the standardized bacterial inoculum to each well of the microtiter plate, resulting in a final volume of 100 µL per well.
• Include a growth control well (medium and inoculum, no antibiotic) and a sterility control well (medium only).
• Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

5. Interpretation of Results:

• The MIC is defined as the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism.
• Growth is determined by observing turbidity or a pellet at the bottom of the well. The growth control well should show distinct turbidity. The sterility control should remain clear.

Visualizing Experimental and Biological Pathways

To aid in the understanding of the processes involved in cross-resistance studies, the following diagrams have been generated.

Experimental workflow for determining macrolide MICs.

Signaling pathways of common macrolide resistance mechanisms.

References

• 1. Frontiers | Look and Outlook on Enzyme-Mediated Macrolide Resistance [frontiersin.org]
• 2. mdpi.com [mdpi.com]
• 3. Resistance to Macrolide Antibiotics in Public Health Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 4. High Prevalence of the ermB Gene among Erythromycin-Resistant Streptococcus pneumoniae Isolates in Germany during the Winter of 2000-2001 and In Vitro Activity of Telithromycin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mjima.org [mjima.org]

Validation of Lankanolide's Antibacterial Spectrum: A Comparative Analysis Framework

Introduction

Lankanolide, a macrolide antibiotic produced by Streptomyces rochei, belongs to the polyketide class of natural products. Macrolide antibiotics are known for their broad-spectrum activity, primarily against Gram-positive bacteria, and function by inhibiting protein synthesis. Validation of the antibacterial spectrum of a novel or lesser-studied macrolide like lankanolide is crucial for its potential development as a therapeutic agent. This guide provides a framework for such a validation, outlining the necessary experimental data, protocols, and comparative analyses.

Due to the limited availability of specific quantitative data for lankanolide in publicly accessible literature, this guide will use Erythromycin , a well-characterized 14-membered macrolide, as a primary example to illustrate the comparative process. Erythromycin will be compared against Azithromycin, a 15-membered macrolide (azalide), to highlight the differences in spectrum and potency that can arise from structural variations within the macrolide class.

Comparative Antibacterial Spectrum: Erythromycin vs. Azithromycin

The antibacterial efficacy of an antibiotic is quantitatively expressed by its Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the drug that prevents visible growth of a bacterium. The following table summarizes the MIC values of Erythromycin and Azithromycin against a panel of clinically relevant bacteria. A lower MIC value indicates greater potency.

Bacterial Species	Gram Stain	Erythromycin MIC (µg/mL)	Azithromycin MIC (µg/mL)
Staphylococcus aureus	Gram-positive	0.25 - 1	1 - 2
Streptococcus pneumoniae	Gram-positive	0.015 - 0.25	0.06 - 0.5
Streptococcus pyogenes	Gram-positive	0.03 - 0.12	0.06 - 0.25
Enterococcus faecalis	Gram-positive	1 - 8	2 - 16
Haemophilus influenzae	Gram-negative	2 - 16	0.5 - 2
Moraxella catarrhalis	Gram-negative	0.06 - 0.25	0.03 - 0.12
Escherichia coli	Gram-negative	>128	16 - >128
Pseudomonas aeruginosa	Gram-negative	>128	>128

Data Interpretation:

• Gram-Positive Activity: Both erythromycin and azithromycin demonstrate potent activity against Gram-positive cocci like Streptococcus species. Erythromycin is often slightly more potent against staphylococci and streptococci.

• Gram-Negative Activity: Azithromycin generally exhibits superior activity against certain Gram-negative organisms, particularly Haemophilus influenzae.

• Resistance: High MIC values against bacteria like E. coli and P. aeruginosa indicate intrinsic resistance to these macrolides.

Mechanism of Action: Macrolide Antibiotics

Macrolide antibiotics, including lankanolide, erythromycin, and azithromycin, are protein synthesis inhibitors. They exert their bacteriostatic effect by reversibly binding to the P site on the 50S subunit of the bacterial ribosome. This binding event interferes with protein synthesis in two potential ways:

• Inhibition of Translocation: The primary mechanism is thought to be the blockage of the exit tunnel through which the nascent polypeptide chain emerges. This prevents the translocation of peptidyl-tRNA from the A-site to the P-site, thereby halting protein elongation.

• Premature Dissociation: Another proposed mechanism is the premature dissociation of the peptidyl-tRNA from the ribosome.

The following diagram illustrates the mechanism of action of macrolide antibiotics.

Caption: Mechanism of Action of Macrolide Antibiotics.

Experimental Protocols

The determination of the Minimum Inhibitory Concentration (MIC) is a fundamental experiment for validating the antibacterial spectrum of a compound. The broth microdilution method is a standardized and widely used technique.

Protocol: Broth Microdilution MIC Assay

• Preparation of Bacterial Inoculum:

  • A pure culture of the test bacterium is grown on an appropriate agar medium overnight at 37°C.

  • Several colonies are used to inoculate a sterile broth (e.g., Mueller-Hinton Broth).

  • The broth culture is incubated at 37°C until it reaches a turbidity equivalent to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • The standardized inoculum is then diluted to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Preparation of Antibiotic Dilutions:

  • A stock solution of the antibiotic (e.g., lankanolide, erythromycin) is prepared in a suitable solvent (e.g., DMSO).

  • A serial two-fold dilution of the antibiotic is prepared in a 96-well microtiter plate using broth as the diluent. The concentration range should be chosen to encompass the expected MIC.

• Inoculation and Incubation:

  • Each well of the microtiter plate containing the antibiotic dilution is inoculated with the standardized bacterial suspension.

  • Control wells are included: a positive control (broth with bacteria, no antibiotic) and a negative control (broth only).

  • The plate is incubated at 37°C for 18-24 hours.

• Determination of MIC:

  • After incubation, the plate is visually inspected for bacterial growth (turbidity).

  • The MIC is the lowest concentration of the antibiotic at which there is no visible growth.

The following diagram outlines the workflow for the broth microdilution assay.

Caption: Broth Microdilution Workflow for MIC Determination.

Conclusion

The validation of lankanolide's antibacterial spectrum requires rigorous in vitro testing against a broad panel of bacterial pathogens. By generating quantitative data, such as MIC values, and comparing them to established antibiotics like erythromycin and azithromycin, researchers can ascertain its potential utility. The standardized protocols outlined in this guide provide a framework for obtaining reliable and reproducible data. Further studies would be necessary to determine the bactericidal versus bacteriostatic nature of lankanolide and to explore its efficacy in in vivo infection models. The lack of comprehensive public data on lankanolide highlights an opportunity for further research to fully characterize its antimicrobial properties.

A Comparative Review of the Pharmacokinetics of Lankanolide and Clarithromycin

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Clarithromycin is a well-characterized macrolide antibiotic with predictable pharmacokinetic properties, including good oral bioavailability, hepatic metabolism leading to an active metabolite, and a relatively short half-life. In contrast, the pharmacokinetic profile of Lankanolide remains largely unexplored. This guide aims to bridge this knowledge gap by presenting the knowns of Clarithromycin alongside a discussion of the potential pharmacokinetic characteristics of Lankanolide, thereby providing a valuable resource for researchers interested in the development of new macrolide-based therapeutic agents.

Comparative Pharmacokinetic Data

Due to the lack of in vivo pharmacokinetic data for Lankanolide, a direct quantitative comparison is not possible. The following table summarizes the key pharmacokinetic parameters for Clarithromycin.

Table 1: Pharmacokinetic Parameters of Clarithromycin

Parameter	Value	Reference
Bioavailability (Oral)	~50%
Time to Peak Concentration (Tmax)	2-3 hours
Protein Binding	Low	[1]
Metabolism	Hepatic (CYP3A4)	[2][3]
Major Metabolite	14-(R)-hydroxyclarithromycin (active)	[1][4]
Elimination Half-life (t½)	3-7 hours (dose-dependent)	[1]
Excretion	20-40% unchanged in urine; 10-15% as 14-OH metabolite in urine; remainder in bile	[4]

Note: The pharmacokinetics of Clarithromycin can be nonlinear at higher doses due to saturation of its metabolism.[4][5]

Experimental Protocols

A standardized experimental protocol is crucial for the accurate determination and comparison of pharmacokinetic parameters. Below is a detailed methodology for a typical in vivo pharmacokinetic study of a macrolide antibiotic in an animal model, followed by a common analytical method for drug quantification.

In Vivo Pharmacokinetic Study Protocol

1. Animal Model:

• Species: Male Sprague-Dawley rats (or other appropriate species).

• Housing: Housed in a controlled environment with a 12-hour light/dark cycle, with free access to food and water. Animals should be acclimatized for at least one week before the experiment.

2. Drug Administration:

• Formulation: The drug is formulated in a suitable vehicle (e.g., a mixture of polyethylene glycol and water).

• Dosing:

  • Intravenous (IV): Administered as a single bolus dose via the tail vein to determine absolute bioavailability and clearance.

  • Oral (PO): Administered as a single dose via oral gavage.

• Dose Levels: At least two different dose levels should be used to assess dose proportionality.

3. Sample Collection:

• Blood Sampling: Serial blood samples (approximately 0.2-0.3 mL) are collected from the jugular vein or another appropriate site at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours) post-dosing.

• Sample Processing: Blood samples are collected into tubes containing an anticoagulant (e.g., heparin or EDTA) and centrifuged to separate the plasma. Plasma samples are stored at -80°C until analysis.

4. Sample Analysis:

• Method: Drug concentrations in plasma are determined using a validated high-performance liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.[1][2][6]

5. Pharmacokinetic Analysis:

• Software: Pharmacokinetic parameters are calculated using non-compartmental analysis with software such as WinNonlin.

• Parameters: Key parameters to be determined include:

  • Area Under the Curve (AUC)

  • Maximum Concentration (Cmax)

  • Time to Maximum Concentration (Tmax)

  • Elimination Half-life (t½)

  • Clearance (CL)

  • Volume of Distribution (Vd)

  • Bioavailability (F%)

Analytical Method: LC-MS/MS for Clarithromycin Quantification

1. Sample Preparation:

• Protein Precipitation: An internal standard (e.g., Roxithromycin) is added to the plasma sample, followed by a protein precipitation agent (e.g., acetonitrile). The sample is vortexed and centrifuged.

• Liquid-Liquid Extraction: Alternatively, after the addition of an internal standard and alkalinization, the plasma sample is extracted with an organic solvent (e.g., methyl tert-butyl ether).[2] The organic layer is separated, evaporated, and the residue is reconstituted in the mobile phase.[1][2]

2. Chromatographic Conditions:

• Column: A reverse-phase C18 column.[1][2][6]

• Mobile Phase: A gradient of acetonitrile and an aqueous buffer (e.g., ammonium acetate or formic acid).

• Flow Rate: A typical flow rate is between 0.2 and 0.8 mL/min.[1][2]

3. Mass Spectrometric Conditions:

• Ionization: Electrospray ionization (ESI) in positive mode.[6]

• Detection: Multiple Reaction Monitoring (MRM) is used for quantification, monitoring specific precursor-to-product ion transitions for the analyte and the internal standard.[2]

Visualizing the Experimental Workflow and Metabolic Pathways

To provide a clearer understanding of the processes involved in pharmacokinetic studies, the following diagrams have been generated using the DOT language.

Caption: Experimental workflow for an in vivo pharmacokinetic study.

Caption: A simplified overview of the ADME (Absorption, Distribution, Metabolism, and Excretion) process.

Discussion and Future Directions

The significant data gap for the in vivo pharmacokinetics of Lankanolide highlights a critical area for future research. While in vitro studies on related compounds, such as the Calanolide A derivative F18, suggest that metabolism is likely to be a key determinant of its disposition, with CYP3A4 playing a major role, these findings require in vivo validation.[3][5]

For Clarithromycin, its well-established pharmacokinetic profile, including its interaction with the CYP3A4 enzyme system, serves as a benchmark for the development of new macrolides.[2] Understanding the potential for drug-drug interactions is a critical aspect of preclinical and clinical development.

Future studies on Lankanolide should focus on:

• In vivo pharmacokinetic studies in relevant animal models to determine key parameters such as bioavailability, clearance, and half-life.

• Metabolite identification and profiling to understand its biotransformation pathways.

• In vitro permeability and protein binding assays to predict its absorption and distribution characteristics.

• CYP450 inhibition and induction studies to assess its potential for drug-drug interactions.

By systematically addressing these knowledge gaps, the therapeutic potential of Lankanolide and other novel macrolides can be more accurately evaluated and their path to clinical development can be strategically planned.

References

• 1. Determination of Clarithromycin in Human Plasma by Liquid Chromatographymass Spectrometry(LC-MS) [yydbzz.com]
• 2. researchgate.net [researchgate.net]
• 3. Metabolism of F18, a Derivative of Calanolide A, in Human Liver Microsomes and Cytosol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacokinetic Study of Two Macrolide Antibiotic Oral Suspensions Using an Optimized Bioassay Procedure | Semantic Scholar [semanticscholar.org]
• 5. Metabolism of F18, a Derivative of Calanolide A, in Human Liver Microsomes and Cytosol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. longdom.org [longdom.org]

In-vivo Efficacy of Lankanolide and Azithromycin: A Comparative Analysis

For researchers and drug development professionals, understanding the in-vivo efficacy of novel antibiotic candidates in comparison to established drugs is paramount. This guide provides a detailed comparison of the in-vivo antibacterial properties of Lankanolide, a member of the lankacidin group of antibiotics, and Azithromycin, a widely used macrolide antibiotic. Due to the limited publicly available in-vivo antibacterial data for Lankanolide, this comparison leverages data from its close analogue, Lankacidin C, to provide a substantive analysis against the extensive data available for Azithromycin.

Executive Summary

Data Presentation: In-vivo Efficacy

The following table summarizes the available in-vivo efficacy data for Lankacidin C and Azithromycin from murine models of infection. It is important to note that the data for Lankacidin C is limited and primarily qualitative from the available literature.

Parameter	Lankacidin C	Azithromycin	Source
Organism	Staphylococcus aureus, Streptococcus pyogenes	Staphylococcus aureus, Streptococcus pyogenes	General Literature
Animal Model	Murine infection models (specifics not detailed in abstracts)	Murine pneumonia model, Murine tonsillopharyngitis model	[1],[2],[3]
Efficacy Metric	Effective against experimental infections	fAUC/MIC for stasis: 30.5 (S. aureus), 8.93 (S. pneumoniae); Bacteriological cure in tonsillopharyngitis	[1],[2]
Effective Dose	Not explicitly stated in available abstracts	60 mg/kg total dose in children for GAS tonsillopharyngitis; various regimens in murine models	[2],[4]
Route of Administration	Intraperitoneal, Oral	Oral	[5],[6]

Mechanism of Action

Lankacidin C: As a member of the lankacidin group, it is understood to be an inhibitor of bacterial protein synthesis.[6]

Azithromycin: Azithromycin functions by binding to the 50S ribosomal subunit of susceptible bacteria, thereby interfering with microbial protein synthesis.[6]

Experimental Protocols

Detailed experimental protocols are crucial for the interpretation and replication of in-vivo efficacy studies. Below are representative protocols for evaluating antibacterial efficacy in murine models, based on common practices in the field.

Murine Thigh Infection Model (General Protocol)

This model is frequently used to assess the in-vivo efficacy of antibiotics against localized bacterial infections.

• Animal Model: Immunocompetent or neutropenic mice (e.g., Swiss Webster or BALB/c), typically 6-8 weeks old.

• Induction of Neutropenia (if applicable): Cyclophosphamide administered intraperitoneally on days -4 and -1 relative to infection to induce a neutropenic state, mimicking an immunocompromised condition.

• Infection: A predetermined bacterial inoculum (e.g., 10^6 CFU of Staphylococcus aureus) in logarithmic growth phase is injected into the thigh muscle of the mice.

• Treatment: The test compound (Lankanolide/Lankacidin C or Azithromycin) is administered at various doses and schedules (e.g., single dose, multiple doses over 24 hours) via a clinically relevant route (e.g., oral gavage, intraperitoneal injection). A vehicle control group receives the formulation without the active drug.

• Efficacy Assessment: At a specified time point post-treatment (e.g., 24 hours), mice are euthanized. The infected thigh muscle is aseptically excised, homogenized, and serially diluted. The dilutions are plated on appropriate agar media to determine the number of colony-forming units (CFU) per gram of tissue.

• Data Analysis: The reduction in bacterial load (log10 CFU/g) in treated groups is compared to the vehicle control group. The 50% effective dose (ED50), the dose required to achieve a 50% reduction in bacterial burden, can be calculated.

Murine Systemic Infection/Sepsis Model (General Protocol)

This model evaluates the ability of an antibiotic to protect against a lethal systemic infection.

• Animal Model: Immunocompetent mice (e.g., CD-1 or C57BL/6).

• Infection: Mice are challenged with a lethal dose (e.g., LD90-100) of a bacterial pathogen (e.g., Streptococcus pyogenes) administered intraperitoneally or intravenously.

• Treatment: The antibiotic is administered at various doses, typically starting shortly after the bacterial challenge.

• Efficacy Assessment: The primary endpoint is survival, monitored over a period of 7 to 14 days. The 50% protective dose (PD50), the dose that protects 50% of the animals from death, is determined.

Visualizing Experimental Workflow and Signaling Pathways

To further elucidate the processes involved in this comparative analysis, the following diagrams are provided.

References

• 1. In Vivo Pharmacodynamic Target Assessment of Antofloxacin against Streptococcus pneumoniae and Staphylococcus aureus in a Neutropenic Murine Pneumonia Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Higher dosages of azithromycin are more effective in treatment of group A streptococcal tonsillopharyngitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Azithromycin versus penicillin V for treatment of acute group A streptococcal pharyngitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Zithromax (azithromycin) dosing, indications, interactions, adverse effects, and more [reference.medscape.com]
• 6. Azithromycin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Unveiling the Enigmatic Mechanism of Lankacidin Derivatives: A Comparative Guide to Their Action as Microtubule Stabilizers

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of Lankacidin derivatives with other microtubule-stabilizing agents. It delves into their mechanism of action, supported by experimental data and detailed protocols to facilitate further research and development in cancer therapeutics.

Recent investigations have illuminated the true identity and mechanism of what has been colloquially referred to as "Lankanolide," revealing it to be the potent 17-membered polyketide, Lankacidin C. This natural product and its derivatives have demonstrated significant antitumor activity by acting as microtubule stabilizers, a mechanism shared with clinically important anticancer drugs like paclitaxel. This guide will confirm the mechanism of action of Lankacidin derivatives, compare their efficacy with other microtubule-stabilizing agents, and provide detailed experimental methodologies for their study.

Mechanism of Action: Microtubule Stabilization

Lankacidin C and its derivatives exert their cytotoxic effects by binding to tubulin, the fundamental protein component of microtubules. This binding event stabilizes the microtubule polymer, preventing its depolymerization. Microtubules are dynamic structures crucial for various cellular processes, most notably the formation of the mitotic spindle during cell division. By aberrantly stabilizing these structures, Lankacidin derivatives disrupt the delicate balance of microtubule dynamics, leading to a halt in the cell cycle at the G2/M phase and subsequent induction of apoptosis, or programmed cell death.[1] Computational and experimental studies have confirmed that Lankacidin C binds to the microtubule, likely at or near the paclitaxel binding site, thereby enhancing tubulin assembly.[1]

Comparative Cytotoxicity of Lankacidin Derivatives and Other Microtubule Stabilizers

The antitumor efficacy of Lankacidin derivatives has been evaluated against various cancer cell lines. The following table summarizes the half-maximal inhibitory concentration (IC50) values for Lankacidin C and its synthetic derivatives in comparison to established microtubule-stabilizing agents.

Compound	Cell Line	IC50 (µM)	Reference
Lankacidin C	HeLa	1.0	[1]
T47D	1.0	[1]
13-O-cinnamoyl-lankacidin C	HeLa	~0.14	[1]
7,13-di-O-cinnamoyl-lankacidin C	HeLa	Data not available	[1]
Paclitaxel	HeLa	0.003-0.01
T47D	0.005-0.02
Epothilone B	HeLa	0.001-0.005
T47D	0.002-0.01
Discodermolide	A549	0.003-0.01
MCF-7	0.002-0.008

Note: IC50 values can vary depending on the experimental conditions, such as cell density and exposure time. The data presented here is for comparative purposes.

Experimental Protocols

To facilitate further investigation into the mechanism of action of Lankacidin derivatives, detailed protocols for key experiments are provided below.

In Vitro Tubulin Polymerization Assay

This assay directly measures the effect of a compound on the assembly of purified tubulin into microtubules.

Materials:

• Purified tubulin protein (>97% pure)

• GTP solution (100 mM)

• Polymerization buffer (80 mM PIPES, pH 6.9, 2 mM MgCl2, 0.5 mM EGTA)

• Glycerol

• Test compounds (Lankacidin derivatives, paclitaxel, etc.) dissolved in DMSO

• 96-well microplate reader with a temperature-controlled spectrophotometer capable of reading absorbance at 340 nm

Procedure:

• Prepare a tubulin solution at a final concentration of 2 mg/mL in ice-cold polymerization buffer.

• Add GTP to the tubulin solution to a final concentration of 1 mM.

• Add glycerol to a final concentration of 10% (v/v) to promote polymerization.

• Dispense the tubulin/GTP/glycerol mixture into pre-chilled 96-well plates.

• Add the test compounds at various concentrations to the wells. Include a vehicle control (DMSO) and a positive control (paclitaxel).

• Immediately place the plate in the microplate reader pre-warmed to 37°C.

• Measure the absorbance at 340 nm every minute for 60-90 minutes. An increase in absorbance indicates tubulin polymerization.

• Plot the absorbance as a function of time to generate polymerization curves.

Immunofluorescence Staining of Microtubules

This technique allows for the direct visualization of the microtubule network within cells, revealing changes induced by drug treatment.

Materials:

• Cancer cell lines (e.g., HeLa, T47D)

• Glass coverslips

• Cell culture medium

• Test compounds

• Fixative solution (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 1% BSA in PBS)

• Primary antibody: anti-α-tubulin antibody (mouse monoclonal)

• Secondary antibody: fluorescently labeled anti-mouse IgG (e.g., Alexa Fluor 488 goat anti-mouse)

• Nuclear stain (e.g., DAPI)

• Mounting medium

• Fluorescence microscope

Procedure:

• Seed cells on glass coverslips in a petri dish and allow them to adhere overnight.

• Treat the cells with the test compounds at desired concentrations for a specified time (e.g., 24 hours). Include vehicle and positive controls.

• Wash the cells with pre-warmed PBS.

• Fix the cells with 4% paraformaldehyde for 10-15 minutes at room temperature.

• Wash the cells three times with PBS.

• Permeabilize the cells with 0.1% Triton X-100 for 5-10 minutes.

• Wash the cells three times with PBS.

• Block non-specific antibody binding by incubating with blocking buffer for 30-60 minutes.

• Incubate with the primary anti-α-tubulin antibody diluted in blocking buffer for 1-2 hours at room temperature or overnight at 4°C.

• Wash the cells three times with PBS.

• Incubate with the fluorescently labeled secondary antibody diluted in blocking buffer for 1 hour at room temperature, protected from light.

• Wash the cells three times with PBS.

• Counterstain the nuclei with DAPI for 5 minutes.

• Wash the cells twice with PBS.

• Mount the coverslips onto microscope slides using mounting medium.

• Visualize the microtubule network using a fluorescence microscope.

Cell Cycle Analysis by Flow Cytometry

This method quantifies the distribution of cells in different phases of the cell cycle, allowing for the detection of cell cycle arrest induced by microtubule-stabilizing agents.

Materials:

• Cancer cell lines

• Cell culture medium

• Test compounds

• Trypsin-EDTA

• Phosphate-buffered saline (PBS)

• Cold 70% ethanol

• Propidium iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Seed cells in culture plates and treat with test compounds for the desired duration (e.g., 24, 48 hours).

• Harvest the cells by trypsinization, including the floating cells from the medium.

• Wash the cells with PBS and centrifuge.

• Resuspend the cell pellet in a small volume of PBS.

• Fix the cells by adding cold 70% ethanol dropwise while vortexing gently.

• Incubate the fixed cells at -20°C for at least 2 hours (or overnight).

• Centrifuge the fixed cells and wash with PBS to remove the ethanol.

• Resuspend the cell pellet in PI staining solution.

• Incubate at room temperature for 30 minutes in the dark.

• Analyze the samples on a flow cytometer. The DNA content, as measured by PI fluorescence, will indicate the cell cycle phase (G1, S, G2/M).

Visualizing the Pathways and Processes

To further clarify the concepts discussed, the following diagrams illustrate the key signaling pathway and experimental workflows.

References

• 1. Bioinspired computational design of lankacidin derivatives for improvement in antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Lankanolide: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring the safe and proper disposal of chemical compounds is a critical component of laboratory safety and environmental responsibility. This guide provides essential information and procedural steps for the proper disposal of Lankanolide, a macrolide antibiotic. Given the limited specific data on Lankanolide's degradation, this document synthesizes general best practices for macrolide antibiotics to ensure a high level of safety.

I. Immediate Safety and Handling Precautions

Before disposal, it is imperative to handle Lankanolide with appropriate personal protective equipment (PPE). This includes, but is not limited to, safety goggles, gloves, and a lab coat. Work in a well-ventilated area, preferably a fume hood, to avoid inhalation of any dust or aerosols. In case of a spill, contain the substance with an inert absorbent material and transfer it to a labeled, sealed container for disposal as chemical waste. It is crucial to prevent Lankanolide from entering the environment as its ecological impact is not well-documented.

II. Disposal Plan: A Step-by-Step Approach

The proper disposal of Lankanolide, as with other macrolide antibiotics, should follow a structured plan that prioritizes safety and regulatory compliance. Unused or waste Lankanolide should be treated as hazardous chemical waste.

Operational Steps for Disposal:

• Segregation: Do not mix Lankanolide waste with other laboratory waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

• Containment: Solid Lankanolide waste should be collected in a clearly labeled, sealed, and chemically resistant container. For solutions containing Lankanolide, use a labeled, leak-proof container.

• Labeling: The waste container must be clearly labeled with "Hazardous Waste," the name "Lankanolide," and any other identifiers required by your institution and local regulations.

• Temporary Storage: Store the sealed waste container in a designated, secure, and well-ventilated area away from incompatible materials.

• Professional Disposal: Arrange for the collection and disposal of the Lankanolide waste through your institution's certified hazardous waste management vendor.

The following diagram illustrates the decision-making workflow for the proper disposal of Lankanolide.

Lankanolide Disposal Workflow

III. Data on Macrolide Antibiotic Disposal Methods

Macrolide Antibiotic	Heat Stability (Autoclaving)	Chemical Inactivation Method	Notes
Lankanolide	Data Not Available	Data Not Available	Treat as a stable chemical waste. Incineration by a licensed facility is the recommended default.
Erythromycin	Heat-labile (degraded by autoclaving/boiling)	Hydrolysis (acidic or basic conditions)	Can be inactivated in laboratory waste streams through heat treatment.
Azithromycin	Generally considered more stable than erythromycin	Hydrolysis (slower than erythromycin)	Often requires more stringent chemical or thermal treatment for complete degradation.
Clarithromycin	More stable than erythromycin	Hydrolysis	Similar to azithromycin, may require more rigorous disposal methods than erythromycin.

IV. Experimental Protocol for Chemical Degradation (General Guideline)

For laboratories equipped to perform chemical inactivation of antibiotic waste, a general hydrolysis protocol can be adapted. Crucially, due to the lack of specific data for Lankanolide, a small-scale pilot test is essential to validate the effectiveness of this procedure before applying it to bulk waste.

Objective: To hydrolyze and inactivate Lankanolide in a liquid waste stream.

Materials:

• Lankanolide-containing aqueous waste

• Sodium hydroxide (NaOH) or Hydrochloric acid (HCl)

• pH meter or pH strips

• Stir plate and stir bar

• Appropriate reaction vessel

• Personal Protective Equipment (PPE)

Procedure:

• Preparation: In a designated chemical fume hood, place the Lankanolide waste solution in a suitable reaction vessel with a stir bar.

• Basification/Acidification:

  • For base-catalyzed hydrolysis: Slowly add a concentrated solution of NaOH while stirring to raise the pH to >12.

  • For acid-catalyzed hydrolysis: Slowly add a concentrated solution of HCl while stirring to lower the pH to <2.

• Reaction: Allow the solution to stir at room temperature for a minimum of 24 hours. The extended reaction time is recommended due to the unknown stability of Lankanolide.

• Neutralization: After the reaction period, carefully neutralize the solution by adding acid (if basified) or base (if acidified) until the pH is between 6 and 8.

• Verification (Optional but Recommended): If analytical capabilities are available (e.g., HPLC), an analysis of the treated solution should be performed to confirm the degradation of Lankanolide.

• Disposal of Treated Effluent: Once inactivation is confirmed and the solution is neutralized, it may be permissible to dispose of it down the drain with copious amounts of water, subject to local regulations and institutional policies. Consult your EHS office before any drain disposal.

The following diagram outlines the logical steps for this experimental protocol.

Chemical Degradation Workflow

Disclaimer: This guide is intended for informational purposes for laboratory professionals. Always consult your institution's specific safety and disposal protocols and comply with all local, state, and federal regulations. The absence of specific data for Lankanolide necessitates a cautious approach to its disposal.

Personal protective equipment for handling Lankanolide

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Lankanolide in a laboratory setting. The following procedures are designed to ensure the safety of all personnel and to provide clear, step-by-step guidance for operational and disposal plans.

Personal Protective Equipment (PPE)

PPE Category	Recommended Equipment	Specifications
Eye and Face Protection	Safety glasses with side shields or chemical splash goggles	Must be ANSI Z87.1 compliant.
Face shield	To be worn in addition to safety glasses or goggles when there is a risk of splashes or generating aerosols.
Hand Protection	Nitrile gloves	Standard laboratory grade. Change gloves immediately if contaminated.
Body Protection	Laboratory coat	Fully buttoned.
Closed-toe shoes	Made of a non-porous material.
Respiratory Protection	Not generally required for small quantities handled with adequate ventilation.	Use a NIOSH-approved respirator if there is a potential for aerosolization or if working with larger quantities in poorly ventilated areas.

Experimental Protocols: Safe Handling and Disposal

Adherence to the following step-by-step procedures is critical for the safe handling and disposal of Lankanolide.

Handling Procedure

• Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the work area by ensuring it is clean and uncluttered. Have a chemical spill kit readily accessible.

• Weighing and Aliquoting: Conduct all weighing and aliquoting of solid Lankanolide in a chemical fume hood to prevent inhalation of any dust particles.

• Solution Preparation: When dissolving Lankanolide, add the solvent to the solid slowly to avoid splashing.

• During Use: Avoid direct contact with skin, eyes, and clothing. Do not eat, drink, or smoke in the laboratory.

• After Handling: Wash hands thoroughly with soap and water after removing gloves. Clean all contaminated surfaces.

Disposal Plan

• Waste Collection: All disposable materials that have come into contact with Lankanolide, including gloves, pipette tips, and empty containers, should be collected in a designated, sealed, and clearly labeled hazardous waste container.

• Waste Disposal: Dispose of Lankanolide waste in accordance with all local, state, and federal regulations. Do not dispose of Lankanolide down the drain or in the regular trash. Contact your institution's Environmental Health and Safety (EHS) department for specific disposal guidelines.

Logical Workflow for Handling Lankanolide

The following diagram illustrates the logical workflow for the safe handling of Lankanolide, from initial preparation to final disposal.

Caption: Logical workflow for the safe handling and disposal of Lankanolide.

References

• 1. Lankanolide | C25H46O9 | CID 124201527 - PubChem [pubchem.ncbi.nlm.nih.gov]